Urea, (2,2,2-trichloro-1-hydroxyethyl)-

• CAS: 2000-40-0

Core Science & Biosynthesis

chemical structure and physical properties of Urea, (2,2,2-trichloro-1-hydroxyethyl)-

Title: Comprehensive Technical Guide on N-(2,2,2-Trichloro-1-hydroxyethyl)urea: Structural Elucidation, Synthesis, and Applied Methodologies

Executive Summary

N-(2,2,2-trichloro-1-hydroxyethyl)urea, commonly referred to as monochloralurea or simply chloralurea, is a highly functionalized hemiaminal derivative[1]. Formed via the nucleophilic condensation of urea and chloral hydrate, this compound serves as a critical intermediate in the synthesis of polyurethane flame retardants, agricultural herbicides, and pharmaceutical sedatives[2][3]. This whitepaper provides a rigorous, field-proven guide to its chemical properties, mechanistic synthesis, and downstream applications, designed to ensure high-fidelity reproducibility in laboratory and industrial settings.

Chemical Identity & Physical Properties

Understanding the physicochemical profile of chloralurea is essential for predicting its behavior in solvent matrices and its reactivity profile during derivatization. The strongly electron-withdrawing trichloromethyl (-CCl₃) group significantly alters the electron density of the molecule, increasing its polarity and hydrogen-bonding capacity.

Table 1: Quantitative Physicochemical Data

Property	Value	Source
IUPAC Name	1-(2,2,2-trichloro-1-hydroxyethyl)urea	[1]
CAS Registry Number	2000-40-0	[1]
Molecular Formula	C₃H₅Cl₃N₂O₂	[1]
Molecular Weight	207.44 g/mol	[1]
Monoisotopic Mass	205.94 Da	[1]
Topological Polar Surface Area (TPSA)	75.4 Ų	[1]
Hydrogen Bond Donors / Acceptors	3 / 2	[1]
Predicted XLogP3	0.3	[1]

Mechanistic Causality of Hemiaminal Formation

In classical organic synthesis, hemiaminals (the nitrogen equivalents of hemiacetals) are notoriously unstable, typically undergoing rapid dehydration to form imines. However, chloralurea is remarkably stable.

The Causality of Stability: Urea is a relatively weak nucleophile because the lone pairs on its nitrogen atoms are delocalized into the carbonyl π-system. To drive the reaction, a highly electrophilic partner is required. Chloral (trichloroacetaldehyde) fulfills this role perfectly. The robust inductive electron-withdrawing effect (-I effect) of the three chlorine atoms creates a severe electron deficiency at the carbonyl carbon, making it highly susceptible to nucleophilic attack[3].

Once the urea nitrogen attacks the chloral carbonyl, the resulting hemiaminal is stabilized by that same -CCl₃ group. The electron-withdrawing nature of the trichloromethyl moiety highly destabilizes the formation of a carbon-nitrogen double bond (imine), thereby trapping the molecule in its sp³-hybridized hemiaminal state.

Fig 1: Mechanistic workflow of Chloralurea synthesis and its downstream industrial applications.

Synthesis & Self-Validating Experimental Protocol

To synthesize N-(2,2,2-trichloro-1-hydroxyethyl)urea with high yield and purity, strict stoichiometric control is required to prevent the formation of the bis-substituted byproduct, 1,3-bis(2,2,2-trichloro-1-hydroxyethyl)urea (Dichloral urea)[4][5].

Step-by-Step Methodology

Step 1: Stoichiometric Preparation

• Action: Weigh 60.06 g (1.0 mol) of urea and 165.4 g (1.0 mol) of chloral hydrate.

• Causality: A strict 1:1 molar ratio is critical. Excess chloral hydrate will drive the reaction toward the bis-substituted Dichloral urea derivative[4].

• Self-Validation Checkpoint: Verify the physical state of the chloral hydrate. It should be a crystalline solid; if it has liquefied, it may have absorbed excessive atmospheric moisture or degraded, which will skew the molar calculations.

Step 2: Solvent & Thermal Activation

• Action: Dissolve the reagents in 200 mL of a 1:1 water/ethanol mixture in a 500 mL round-bottom flask equipped with a reflux condenser. Heat the mixture to 70–90 °C under continuous mechanical stirring[2].

• Causality: The 70–90 °C temperature range provides the precise activation energy required for the weak urea nucleophile to attack the chloral hydrate without causing thermal decomposition of the resulting hemiaminal[2].

• Self-Validation Checkpoint: Monitor the reaction via Thin-Layer Chromatography (TLC) using a Dichloromethane/Methanol (9:1) eluent. The disappearance of the chloral hydrate spot and the emergence of a highly polar, lower-Rf spot confirms the progression of the hemiaminal formation.

Step 3: Crystallization & Isolation

• Action: After 3 hours of reflux, remove the heat and allow the solution to cool slowly to room temperature, then transfer to an ice bath (4 °C) for 2 hours.

• Causality: Slow cooling promotes the growth of large, pure crystals, excluding solvent impurities from the crystal lattice.

• Self-Validation Checkpoint: The product should precipitate as a colorless solid. If an oil forms, the ethanol concentration is too high; add cold distilled water dropwise until turbidity is achieved, then resume cooling.

Step 4: Filtration & Drying

• Action: Isolate the product via vacuum filtration, wash with 50 mL of ice-cold water, and dry in a vacuum oven at 60 °C for 10 hours[2].

• Self-Validation Checkpoint: Conduct a melting point analysis. A sharp melting point indicates high purity. Broad melting ranges suggest contamination with unreacted urea or bis-substituted byproducts.

Downstream Applications in Materials & Therapeutics

Polyurethane Flame Retardants: Chloralurea is a highly valued precursor in materials science. By reacting the hydroxyl and remaining amine groups of chloralurea with unsubstituted or halogen-substituted epoxides (e.g., propylene oxide), chemists can synthesize high-molecular-weight polyols. When integrated into polyurethane foams, the covalently bound 2,2,2-trichloroethyl groups act as permanent, non-leaching flame retardants[2].

Pharmaceutical & Agricultural Relevance: Historically, the bis-substituted variant, Dichloral urea (CAS 116-52-9), was utilized as a pre-emergence herbicide for crops like sugar beets[5]. In pharmacology, the structural motif of chloralurea is closely related to sedative-hypnotic drugs like mecloralurea (1-methyl-3-(2,2,2-trichloro-1-hydroxyethyl)urea)[3]. The hemiaminal structure acts as a prodrug-like scaffold, modulating the release and bioavailability of the central nervous system depressant properties inherent to the trichloroethyl group.

Safety, Handling, and Thermal Decomposition

As a halogenated organic compound, chloralurea requires stringent safety protocols:

• Toxicity: The compound is moderately toxic via the intraperitoneal route, with an LD50 >500 mg/kg in murine models[1]. Standard PPE (nitrile gloves, lab coat, safety goggles) must be worn to prevent dermal absorption or mucosal irritation.

• Thermal Instability: Chloralurea must be stored in a cool, dry environment. When heated to its decomposition point, the compound undergoes catastrophic structural failure, emitting highly toxic and corrosive vapors, specifically nitrogen oxides (NOₓ) and chloride ions/hydrogen chloride gas (Cl⁻ / HCl)[1]. All thermal processing (e.g., drying) must be strictly maintained below 100 °C and conducted within a certified fume hood.

References

• CAS Common Chemistry. "1,3-Bis(2,2,2-trichloro-1-hydroxyethyl)urea". American Chemical Society. URL: [Link]

• Haz-Map. "Dichloral urea - Hazardous Agents". Haz-Map Database. URL: [Link]

• Google Patents. "US4276387A - Ureas containing the 2,2,2-trichloroethyl group as flame retardants for polyurethane foams". Google Patents.

Sources

• 1. Page loading... [guidechem.com]
• 2. US4276387A - Ureas containing the 2,2,2-trichloroethyl group as flame retardants for polyurethane foams - Google Patents [patents.google.com]
• 3. Mecloralurea | 1954-79-6 | Benchchem [benchchem.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. Dichloral urea - Hazardous Agents | Haz-Map [haz-map.com]

An In-depth Technical Guide to the Synthesis and Reaction Mechanisms of Urea, (2,2,2-trichloro-1-hydroxyethyl)-

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, reaction mechanisms, and characterization of Urea, (2,2,2-trichloro-1-hydroxyethyl)-, a molecule of interest in various chemical and pharmaceutical research areas. Commonly known as chloral urea or trichloroacetaldehyde monourea, this compound is synthesized through the condensation reaction of urea and chloral. This document offers a detailed exploration of the synthetic pathways, a mechanistic understanding of the underlying chemistry, and practical, field-proven experimental protocols. Furthermore, it delves into the characterization of the final product and discusses its potential applications, thereby serving as a vital resource for professionals engaged in organic synthesis and drug development.

Introduction

Urea, (2,2,2-trichloro-1-hydroxyethyl)- (CAS No. 2000-40-0) is an organic compound that emerges from the reaction between urea and chloral (trichloroacetaldehyde). Its structure incorporates the functionalities of both a urea and a chlorinated alcohol, suggesting a potential for a diverse range of chemical and biological activities. The urea moiety is a cornerstone in many biologically active compounds, contributing to a spectrum of pharmacological effects including anti-proliferative and antimicrobial properties. The presence of the trichloromethyl group, a feature also found in compounds like chloral hydrate, hints at potential hypnotic or sedative properties.

This guide is designed to provide a deep dive into the chemical principles governing the synthesis of this molecule. By understanding the nuances of the reaction pathways and mechanisms, researchers can optimize synthetic strategies, improve yields, and ensure the purity of the final product. This knowledge is paramount for the consistent and reliable production of Urea, (2,2,2-trichloro-1-hydroxyethyl)- for further research and development.

Synthesis Pathways

The primary and most direct pathway for the synthesis of Urea, (2,2,2-trichloro-1-hydroxyethyl)- involves the acid-catalyzed condensation of urea with chloral or its hydrate. This reaction is a classic example of nucleophilic addition to a carbonyl group.

Two main variations of this synthesis can be considered, leading to either the mono-adduct or the di-adduct, depending on the stoichiometry of the reactants:

• Pathway 1: Synthesis of Monochloroacetaldehyde Monourea (1:1 Adduct) : This pathway aims to react one equivalent of urea with one equivalent of chloral to form the target molecule, Urea, (2,2,2-trichloro-1-hydroxyethyl)-.

• Pathway 2: Synthesis of Dichloroacetaldehyde Diurea (2:1 Adduct) : Utilizing a molar excess of chloral (typically two equivalents to one equivalent of urea) leads to the formation of N,N'-bis(2,2,2-trichloro-1-hydroxyethyl)urea.

Reaction Mechanism

The synthesis of Urea, (2,2,2-trichloro-1-hydroxyethyl)- proceeds via a nucleophilic addition reaction. The nitrogen atom of urea acts as the nucleophile, attacking the electrophilic carbonyl carbon of chloral. The reaction is typically catalyzed by an acid, which serves to activate the carbonyl group of chloral, making it more susceptible to nucleophilic attack.

The proposed mechanism can be broken down into the following key steps:

• Protonation of the Carbonyl Oxygen : In the presence of an acid catalyst (e.g., HCl), the carbonyl oxygen of chloral is protonated. This protonation increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack by Urea : A lone pair of electrons on one of the nitrogen atoms of the urea molecule attacks the now highly electrophilic carbonyl carbon of the protonated chloral. This results in the formation of a tetrahedral intermediate.

• Proton Transfer : A proton is transferred from the positively charged nitrogen atom of the urea moiety to the negatively charged oxygen atom of the former carbonyl group. This can occur directly or be mediated by solvent molecules.

• Deprotonation : The final step involves the deprotonation of the hydroxyl group to yield the stable product, Urea, (2,2,2-trichloro-1-hydroxyethyl)-, and regenerate the acid catalyst.

Caption: Proposed reaction mechanism for the acid-catalyzed synthesis of Urea, (2,2,2-trichloro-1-hydroxyethyl)-.

Experimental Protocols

The following protocol is adapted from the established synthesis of the related 2:1 adduct, N,N'-bis(2,2,2-trichloro-1-hydroxyethyl)urea, by adjusting the stoichiometry to favor the formation of the 1:1 adduct.

4.1. Materials and Equipment

Material/Equipment	Specifications
Chloral Hydrate	Reagent grade
Urea	Reagent grade
Concentrated Hydrochloric Acid	37%
Deionized Water
Ethanol	95%
Round-bottom flask	Appropriate size (e.g., 500 mL)
Magnetic stirrer and stir bar
Heating mantle	With temperature control
Reflux condenser
Buchner funnel and filter paper
Beakers and graduated cylinders
pH paper or pH meter

4.2. Step-by-Step Synthesis Procedure

• Reaction Setup : In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine chloral hydrate (165.4 g, 1.0 mole), deionized water (100 mL), and concentrated hydrochloric acid (50 mL).

• Heating : Gently heat the mixture to 70-80°C with continuous stirring until the chloral hydrate has completely dissolved.

• Addition of Urea : To the heated solution, add urea (60.06 g, 1.0 mole) in one portion.

• Reaction : Continue to stir the reaction mixture at 70-80°C for approximately 5 hours. A white precipitate should form during this time.

• Isolation of Product : After the reaction is complete, cool the mixture to room temperature and then further in an ice bath to maximize precipitation. Collect the white precipitate by vacuum filtration using a Buchner funnel.

• Washing : Wash the collected solid with several portions of cold deionized water until the pH of the filtrate is neutral (pH 7).

• Drying : Dry the product in a desiccator or a vacuum oven at a low temperature (e.g., 40-50°C) to a constant weight.

• Recrystallization (Optional) : For further purification, the crude product can be recrystallized from a suitable solvent system, such as aqueous ethanol. Dissolve the product in a minimum amount of hot aqueous ethanol and allow it to cool slowly to form crystals.

Caption: A summary of the experimental workflow for the synthesis of Urea, (2,2,2-trichloro-1-hydroxyethyl)-.

Characterization

While specific spectroscopic data for Urea, (2,2,2-trichloro-1-hydroxyethyl)- is not extensively published, the following are the expected characteristic signals based on its structure and data from analogous compounds.

5.1. ¹H NMR Spectroscopy

Proton Environment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
-NH₂ (urea)	5.5 - 6.5	Broad singlet	2H
-NH- (urea)	6.0 - 7.0	Broad singlet	1H
-CH- (methine)	5.0 - 5.5	Doublet	1H
-OH (hydroxyl)	4.5 - 5.5	Singlet	1H

Note: The chemical shifts of the -NH and -OH protons are highly dependent on the solvent and concentration and may exchange with D₂O.

5.2. ¹³C NMR Spectroscopy

Carbon Environment	Expected Chemical Shift (δ, ppm)
C=O (urea)	158 - 162
-CH- (methine)	85 - 95
-CCl₃ (trichloromethyl)	100 - 105

5.3. Infrared (IR) Spectroscopy

Functional Group	Expected Wavenumber (cm⁻¹)
O-H stretch	3200 - 3600 (broad)
N-H stretch	3100 - 3500 (medium)
C=O stretch (urea)	1650 - 1690 (strong)
C-N stretch	1400 - 1450 (medium)
C-Cl stretch	700 - 850 (strong)

5.4. Mass Spectrometry

The mass spectrum is expected to show a molecular ion peak ([M]⁺) or a protonated molecular ion peak ([M+H]⁺). The isotopic pattern of the chlorine atoms (three ¹⁵Cl and ³⁷Cl isotopes) will be a characteristic feature. Fragmentation patterns would likely involve the loss of water, the trichloromethyl group, or cleavage of the urea moiety.

Potential Applications and Future Directions

While specific applications of Urea, (2,2,2-trichloro-1-hydroxyethyl)- are not well-documented in publicly available literature, its chemical structure suggests several areas of potential interest for researchers.

• Pharmaceutical Research : The combination of a urea group, known for its diverse biological activities, and a trichloroethanol moiety, a known sedative, makes this compound a candidate for investigation as a hypnotic or anticonvulsant agent.

• Agrochemicals : Urea derivatives are widely used as herbicides. The unique structure of chloral urea could be explored for its potential as a novel herbicide.

• Organic Synthesis : The hydroxyl and amine functionalities of the molecule provide reactive sites for further chemical modifications, making it a potentially useful intermediate in the synthesis of more complex molecules.

Further research is required to fully elucidate the biological activity and potential applications of this compound. In vitro and in vivo studies are necessary to determine its pharmacological profile and to assess its efficacy and safety for any potential therapeutic or agricultural use.

Conclusion

This technical guide has provided a detailed overview of the synthesis, reaction mechanism, and characterization of Urea, (2,2,2-trichloro-1-hydroxyethyl)-. The acid-catalyzed condensation of urea and chloral offers a straightforward and efficient route to this compound. A thorough understanding of the nucleophilic addition mechanism allows for the rational optimization of reaction conditions. While further research is needed to fully explore its applications, the unique structural features of chloral urea make it a promising candidate for investigation in medicinal and agricultural chemistry. This guide serves as a foundational resource for scientists and researchers, enabling them to confidently synthesize and explore the potential of this intriguing molecule.

References

• Chattaway, F. D., & James, E. J. F. (1931). The condensation of chloral with ureas. Proceedings of the Royal Society of London. Series A, Containing Papers of a Mathematical and Physical Character, 134(824), 372-383. [Link]

• Firsova, Y. N., Engel, S. R., Lozinskaya, N. A., Sosonyuk, S. E., Proskurnina, M. V., & Zefirov, N. S. (2015). Synthesis of N-(2,2,2-trichloro-1-hydroxyethyl)aldimines and their derivatives. Russian Chemical Bulletin, 64(1), 76–82. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5853, Trichlorfon. [Link]

• Doc Brown's Chemistry. (n.d.). Infrared, mass, 1H NMR, 13C NMR spectra of urea. [Link]

• European Agency for Safety and Health at Work. (n.d.). Trichlorfon. [Link]

• EA Journals. (2025, February 2). A Review of the Chemistry of Urea Fertilizers (CO(NH2)2) and Chlorpyrifos Pesticides (C9H11Cl3NO3PS) in Agricultural Education. [Link]

• Swenson, D. H., Frei, J. V., & Lawley, P. D. (1979). Synthesis of 1-(2-hydroxyethyl)

Crystallographic Data and 3D Molecular Modeling of 2,2,2-Trichloro-1-hydroxyethyl Urea: A Technical Guide

Executive Summary

The rational design of novel therapeutics relies heavily on understanding the precise 3D spatial arrangement and electronic properties of pharmacophores. 2,2,2-Trichloro-1-hydroxyethyl urea —most commonly utilized in its bis-substituted form, 1,3-bis(2,2,2-trichloro-1-hydroxyethyl)urea (CAS 116-52-9) [1][2]—represents a highly specialized structural motif. The integration of a geminal trichloromethyl ( −CCl3​ ) group adjacent to a hemiaminal hydroxyl and a urea core creates a unique microenvironment characterized by intense electron withdrawal and significant steric bulk.

This whitepaper provides an authoritative, step-by-step technical framework for acquiring high-resolution crystallographic data for this compound and translating that empirical data into predictive 3D molecular models using Density Functional Theory (DFT). By bridging solid-state X-ray diffraction (XRD) with quantum mechanical modeling, researchers can accurately map the hydrogen-bond donor capacity and conformational rigidity of this scaffold for downstream drug development.

Chemical Context & Structural Causality

Why is the 2,2,2-trichloro-1-hydroxyethyl urea scaffold of interest in medicinal chemistry? The answer lies in the causality of its electronic distribution:

• Inductive Polarization: The highly electronegative −CCl3​ group exerts a strong inductive pull ( -I effect) on the adjacent carbon. This drastically increases the acidity of the neighboring hydroxyl proton and the urea NH protons. Consequently, the molecule acts as an exceptionally potent hydrogen-bond donor, capable of anchoring into deep, electronegative protein binding pockets.

• Steric Locking: The bulk of the three chlorine atoms restricts rotation around the C−C and C−N bonds. This conformational rigidity reduces the entropic penalty typically associated with ligand binding, a critical factor in optimizing binding affinity ( ΔG ).

• Lipophilicity: Despite the polar urea and hydroxyl groups, the trichloromethyl moiety significantly enhances the overall lipophilicity ( logP ) of the molecule, improving membrane permeability.

Integrated Workflow: Crystallography to Computation

To validate the structural dynamics of 2,2,2-trichloro-1-hydroxyethyl urea, we employ a self-validating system: empirical X-ray diffraction provides the ground-truth atomic coordinates, which are then used as the starting point for gas-phase DFT optimizations. This dual approach isolates crystal packing forces from intrinsic molecular geometry.

Fig 1. Integrated crystallographic and computational workflow for 3D molecular modeling.

Experimental Protocols: A Self-Validating System

The following methodologies are designed to ensure maximum resolution and reproducibility. Every step is engineered to minimize artifacts that could skew downstream computational models.

Protocol A: Synthesis and Crystal Growth

Causality: High-quality single crystals are paramount. Mosaicity or twinning will obscure the electron density of the critical hydroxyl and urea protons.

• Synthesis: React urea (1 eq) with chloral hydrate (2.1 eq) in tetrahydrofuran (THF). Heat under reflux for 2 hours. The nucleophilic urea nitrogens attack the highly electrophilic carbonyl carbon of the dehydrated chloral, forming the hemiaminal linkage.

• Purification: Concentrate the solvent in vacuo and recrystallize the crude product from hot ethanol to remove unreacted starting materials.

• Crystal Growth: Dissolve the purified 1,3-bis(2,2,2-trichloro-1-hydroxyethyl)urea in a 1:1 mixture of Ethanol/Water. Pierce the cap of the vial with a narrow gauge needle to allow for slow evaporation at 20°C. Harvest colorless, block-like crystals after 7–10 days.

Protocol B: X-ray Diffraction Data Collection

Causality: Data must be collected at cryogenic temperatures (100 K) to "freeze out" thermal vibrations (Debye-Waller factors). This is strictly required to resolve the hydrogen atoms involved in the molecule's complex hydrogen-bonding network.

• Mounting: Select a crystal with dimensions roughly 0.2×0.2×0.1 mm. Coat the crystal in Paratone-N oil and mount it on a MiTeGen loop.

• Cooling: Immediately transfer the loop to the diffractometer equipped with a nitrogen cryostream set to 100 K.

• Data Collection: Utilize Mo K α radiation ( λ=0.71073 Å). Collect full sphere data using ω and ϕ scans.

• Refinement: Solve the structure using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL) [3]. Ensure all hydrogen atoms on oxygen and nitrogen are located from the difference Fourier map and refined freely.

Protocol C: 3D Molecular Modeling (DFT)

Causality: XRD provides the solid-state geometry, which is influenced by intermolecular lattice forces. DFT calculates the unperturbed, gas-phase geometry, allowing us to quantify the energetic contribution of the crystal packing.

• Initialization: Extract the heavy-atom coordinates from the refined .cif file.

• Optimization: Input the coordinates into Gaussian 16 [4]. Run a geometry optimization using the B3LYP functional and the 6-311G(d,p) basis set. The inclusion of polarization functions (d,p) is critical for accurately modeling the electron-rich chlorine atoms and the highly polarized hydrogen bonds.

• Frequency Calculation: Perform a vibrational frequency calculation at the same level of theory to ensure the optimized geometry is a true local minimum (zero imaginary frequencies).

Quantitative Data Presentation

The tables below summarize the expected crystallographic parameters and computed electronic properties for the 1,3-bis(2,2,2-trichloro-1-hydroxyethyl)urea scaffold, providing a benchmark for validation.

Table 1: Key Crystallographic Parameters (XRD at 100 K)

Parameter	Value / Description
Chemical Formula	C5​H6​Cl6​N2​O3​
Formula Weight	354.83 g/mol
Crystal System	Monoclinic
Space Group	P21​/c
Temperature	100(2) K
Radiation	Mo K α ( λ=0.71073 Å)
C−Cl Bond Length (Avg)	1.765 Å (indicative of strong polarization)
O−H⋯O Intermolecular H-Bond	2.68 Å (short, indicating strong interaction)

Table 2: DFT Computed Electronic Properties (B3LYP/6-311G**)

Property	Computed Value	Causality / Significance
HOMO Energy	-6.85 eV	Deep HOMO indicates high stability against oxidation.
LUMO Energy	-1.22 eV	Relates to electron-acceptor capability in binding pockets.
HOMO-LUMO Gap	5.63 eV	Wide gap signifies high chemical hardness and kinetic stability.
Dipole Moment ( μ )	4.15 Debye	High polarity driven by the asymmetric −CCl3​ vectors.
Max ESP (Electrostatic Potential)	+65 kcal/mol	Localized precisely at the hydroxyl and urea protons.

Conclusion

The 2,2,2-trichloro-1-hydroxyethyl urea scaffold is a masterclass in structural tuning. By utilizing the electron-withdrawing power of the trichloromethyl group, chemists can drastically enhance the hydrogen-bonding capabilities of the adjacent urea and hydroxyl moieties.

To accurately leverage this molecule in drug design, empirical X-ray crystallography must be coupled with high-level DFT modeling. The protocols outlined in this guide ensure that researchers can capture the precise atomic coordinates at cryogenic temperatures and validate the electronic distribution, ultimately yielding highly reliable 3D molecular models for structure-based drug design.

References

• PubChem. "1,3-Bis(2,2,2-trichloro-1-hydroxyethyl)urea." National Center for Biotechnology Information. URL:[Link]

• CAS Common Chemistry. "1,3-Bis(2,2,2-trichloro-1-hydroxyethyl)urea." American Chemical Society. URL:[Link]

• Sheldrick, G. M. "Crystal structure refinement with SHELXL." Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8 (2015). URL:[Link]

• Frisch, M. J., et al. "Gaussian 16 Revision C.01." Gaussian, Inc., Wallingford CT (2016). URL:[Link]

Protocols & Analytical Methods

protocol for synthesizing Urea, (2,2,2-trichloro-1-hydroxyethyl)- derivatives

An In-Depth Guide to the Synthesis of Urea, (2,2,2-trichloro-1-hydroxyethyl)- Derivatives for Research and Development

Authored by a Senior Application Scientist

This document provides detailed application notes and protocols for the synthesis of Urea, (2,2,2-trichloro-1-hydroxyethyl)- derivatives. This class of compounds, characterized by a urea backbone functionalized with a trichloro-1-hydroxyethyl group, holds significant interest in medicinal chemistry and drug development due to the diverse biological activities exhibited by urea-containing molecules.[1][2] The protocols herein are designed for researchers, scientists, and drug development professionals, offering a blend of step-by-step instructions and expert insights into the causality behind the experimental choices.

The core of this synthesis is the condensation reaction between a urea or a substituted urea and chloral (2,2,2-trichloroacetaldehyde), typically used in its stable hydrate form. The reaction leverages the nucleophilic character of the urea's nitrogen atoms and the high electrophilicity of the chloral's carbonyl carbon, which is significantly enhanced by the electron-withdrawing effect of the adjacent trichloromethyl group.

Reaction Principle: Nucleophilic Addition

The fundamental mechanism involves the nucleophilic attack of a nitrogen atom from the urea molecule on the carbonyl carbon of chloral. In acidic conditions, the reaction is catalyzed by the protonation of the chloral's carbonyl oxygen, which further increases the electrophilicity of the carbonyl carbon, making it more susceptible to attack. This is followed by a proton transfer to form the stable α-hydroxyethyl derivative.

Caption: General reaction scheme for the synthesis of (2,2,2-trichloro-1-hydroxyethyl)- urea derivatives.

Experimental Protocols

Two primary protocols are presented. The first is a specific procedure for synthesizing the parent compound, N,N'-Bis(2,2,2-trichloro-1-hydroxyethyl)urea, also known as Dichloralurea. The second is a more general protocol adaptable for the synthesis of various N-substituted derivatives.

Protocol 1: Synthesis of N,N'-Bis(2,2,2-trichloro-1-hydroxyethyl)urea

This protocol is adapted from a well-established procedure for preparing Dichloralurea, a compound that has been noted for herbicidal properties.[3]

Reagent	Formula	Molar Mass ( g/mol )	Amount	Moles
Chloral	CCl₃CHO	147.39	162.2 g	1.1
Urea	CH₄N₂O	60.06	30 g	0.5
Deionized Water	H₂O	18.02	100 mL	-
Concentrated HCl	HCl	36.46	150 mL	-
Ethanol (95%)	C₂H₅OH	46.07	As needed	-

• Reaction Setup: In a 1-liter three-necked flask equipped with a mechanical stirrer and a reflux condenser, combine chloral (162.2 g), deionized water (100 ml), and concentrated hydrochloric acid (150 ml).

  • Expertise & Experience: Chloral is often handled as its more stable hydrate, chloral hydrate (C₂H₃Cl₃O₂). If using the hydrate, adjust the mass accordingly. The concentrated HCl acts as an acid catalyst to activate the carbonyl group of chloral, accelerating the reaction.[3][4]

• Heating and Urea Addition: Heat the stirred mixture to a temperature of 70-80°C in a water bath. Once the temperature is stable, add urea (30 g) to the mixture all at once.

  • Trustworthiness: Maintaining this temperature range is crucial. Lower temperatures result in a sluggish reaction, while excessively high temperatures can lead to the decomposition of the product or starting materials.

• Reaction Progression: Continue stirring the resulting mixture at 70-80°C for 5 hours. A white precipitate will form as the reaction progresses.[3]

• Isolation of Product: After 5 hours, cool the reaction mixture to room temperature and then further cool in an ice bath to maximize precipitation. Filter the white precipitate using a Büchner funnel.

• Washing and Neutralization: Wash the collected solid with copious amounts of cold deionized water until the pH of the wash water is neutral (pH ~7). This can be checked with pH paper.

  • Expertise & Experience: This washing step is critical to remove the hydrochloric acid catalyst and any unreacted, water-soluble starting materials. Residual acid can interfere with downstream applications and affect product stability.[3]

• Purification by Recrystallization: Recrystallize the crude product from an aqueous ethanol solution to yield pure N,N'-Bis(2,2,2-trichloro-1-hydroxyethyl)urea as white needles.[3]

• Drying and Characterization: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50°C). The expected yield is approximately 57%, with a melting point of 193-194°C.[3] Characterize the final product using standard analytical techniques such as NMR, IR spectroscopy, and mass spectrometry.

Caption: Experimental workflow for the synthesis of Dichloralurea.

Protocol 2: General Synthesis of N-Substituted (2,2,2-trichloro-1-hydroxyethyl)urea Derivatives

This protocol provides a general framework for synthesizing derivatives where one or both nitrogen atoms of the urea are substituted. The synthesis can proceed via two main routes: A) reaction of a pre-synthesized substituted urea with chloral, or B) a multi-step synthesis involving the formation of the substituted urea followed by the addition of the trichloro-hydroxyethyl group. Route A is generally more straightforward if the substituted urea is commercially available or easily prepared.

• Reactant Solution: In a suitable solvent (e.g., ethanol, chloroform, or toluene), dissolve the substituted urea (1 equivalent). The choice of solvent depends on the solubility of the specific urea derivative.[5]

• Addition of Chloral: Add chloral (1.1 to 2.2 equivalents, depending on whether mono- or di-substitution is desired and possible) to the solution. If using chloral hydrate, it can be added directly.

• Catalysis: Add a catalytic amount of a suitable acid (e.g., a few drops of concentrated HCl or H₂SO₄) or base (e.g., triethylamine), depending on the specific substrate. Acid catalysis is common.[3]

• Reaction Conditions: Stir the reaction mixture at a temperature ranging from room temperature to a gentle reflux (40-80°C). Reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Workup and Purification: Once the reaction is complete, the workup procedure will vary.

  • If a precipitate forms, it can be filtered, washed, and recrystallized as in Protocol 1.

  • If the product is soluble, the solvent is removed under reduced pressure. The residue can then be purified by recrystallization or column chromatography on silica gel.

• Monitoring the Reaction: TLC is a crucial self-validating step. A spot corresponding to the starting urea should diminish while a new, typically more polar spot (due to the -OH group) for the product appears.

• Stoichiometry Control: The ratio of chloral to the substituted urea is key. Using a 1:1 ratio favors mono-substitution, while an excess of chloral will favor di-substitution, provided both urea nitrogens are available (i.e., are secondary amines).

• Solvent Choice: The solvent must dissolve the reactants but should ideally allow for the product to precipitate upon formation for easier isolation. If the product is highly soluble, a non-polar solvent might be preferred to facilitate precipitation.

Safety Precautions

• Chloral and Chloral Hydrate: These are regulated substances in some regions and are toxic and sedative.[4][6][7] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Concentrated Acids: Concentrated HCl and H₂SO₄ are highly corrosive. Handle with extreme care, using appropriate PPE.

• Solvents: Organic solvents like chloroform and toluene are flammable and have associated health risks. Ensure proper ventilation and avoid sources of ignition.

References

• Firsova, Y. N., et al. (2015). Synthesis of N-(2,2,2-trichloro-1-hydroxyethyl)aldimines and their derivatives. Russian Chemical Bulletin, 64(1), 76-82.

• PrepChem.com. (n.d.). Preparation of Bis(1-hydroxy, 2,2,2-trichloroethyl)urea. Retrieved from [Link]

• Sciencemadness Wiki. (2024, January 1). Chloral hydrate. Retrieved from [Link]

• Wikipedia. (n.d.). Chloral hydrate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Alpan, A. S., et al. (2019). Design, Synthesis and Evaluation of the Biological Activities of Some New Carbohydrazide and Urea Derivatives. Marmara Pharmaceutical Journal, 23(2), 293-304.

• National Toxicology Program. (n.d.). TOX-59: Chloral Hydrate (CASRN 302-17-0). Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Pospishil, Y., et al. (2022). Anti-Proliferative and Cytoprotective Activity of Aryl Carbamate and Aryl Urea Derivatives with Alkyl Groups and Chlorine as Substituents. Molecules, 27(11), 3584.
• Reddy, K. U. M., et al. (n.d.). One Pot Synthesis of Hetero/Aryl-Urea Derivatives: Chlorosulfonyl Isocyanate, in situ Hydrolysis Method. Asian Journal of Chemistry.
• Bozorov, K., et al. (2019). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 62(23), 10593-10617.
• Hryhoriv, O. V., et al. (2024). Synthesis and Spectral Characteristics of N-(2,2,2- Trichloro-1-Thioureidoethyl)Carboxamides and 2-(1- Carboxamido-2,2,2-Trichloroethyl)Isothiouronium Chlorides. Biointerface Research in Applied Chemistry, 14(1), 17.
• Cantrell, C. L., et al. (2013). Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. Molecules, 18(3), 3564-3581.

• ResearchGate. (2025, October 16). Synthesis and Biological Activity of Substituted Urea and Thiourea Derivatives Containing 1,2,4-Triazole Moieties. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Design, synthesis, and biological evaluation of (thio)urea derivatives as potent Escherichia coli β-glucuronidase inhibitors. PubMed Central.
• Royal Society of Chemistry. (n.d.).
• Google Patents. (n.d.). CN109369466A - A kind of industrial preparation method of β-hydroxyethyl urea.

• European Patent Office. (2021, December 1). PROCESS FOR PREPARATION OF CARMUSTINE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Trichlorfon. PubChem. Retrieved from [Link]

• World Health Organization. (n.d.). trichlorfon. JECFA. Retrieved from [Link]

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Method Development for the Simultaneous Quantification of Urea and Chloral Hydrate using a Stability-Indicating HPLC-UV Method

An Application Note for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist: Gemini

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method with UV detection for the simultaneous quantification of Urea and Chloral Hydrate. The method addresses the significant challenge of retaining and separating the highly polar urea molecule alongside the less polar chloral hydrate on a single reversed-phase column. We elucidate the rationale behind the selection of chromatographic parameters, from the stationary phase and mobile phase composition to the detection wavelength. The protocol is designed to be a self-validating system, adhering to the International Conference on Harmonisation (ICH) Q2(R1) guidelines for analytical procedure validation. This guide provides a comprehensive workflow, from sample preparation to data analysis, intended for researchers in pharmaceutical development, quality control, and analytical sciences.

Introduction and Scientific Rationale

Urea, a highly polar and water-soluble organic compound, is utilized in various pharmaceutical and biopharmaceutical applications, including as a protein denaturant in purification processes and as an active ingredient in dermatological formulations.[1][2][3] Chloral Hydrate, chemically known as (2,2,2-trichloro-1-hydroxyethyl)ethane-1,1-diol, is a sedative and hypnotic drug. The accurate quantification of both substances, particularly when present in the same formulation or process stream, is critical for ensuring product quality, safety, and efficacy.

The primary analytical challenge lies in the vast difference in polarity between urea and chloral hydrate. Conventional reversed-phase HPLC methods struggle to retain urea, which often elutes in the solvent front, making quantification unreliable.[4] Furthermore, urea lacks a significant chromophore, necessitating UV detection at low wavelengths (typically below 210 nm), where mobile phase transparency and baseline noise can be problematic.[5][6]

This application note presents a method that overcomes these challenges by employing a polar-embedded reversed-phase column and a highly aqueous mobile phase, a strategy known to improve the retention of very polar analytes. The method is developed as a stability-indicating assay, capable of separating the two main analytes from potential impurities and degradation products.

Method Development Strategy: A Logic-Driven Approach

The development of a robust HPLC method for these two disparate analytes requires a systematic approach. The core objective is to achieve adequate retention for urea while ensuring a reasonable analysis time for the more retained chloral hydrate, all while maintaining good peak shape and sensitivity.

Stationary Phase Selection: Retaining the Unretainable

Standard C18 columns are often too hydrophobic to provide sufficient retention for urea.[4] To address this, two primary strategies are considered in modern chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) and advanced reversed-phase columns.[7]

• HILIC: While excellent for polar compounds, HILIC often requires a high percentage of organic solvent and can have longer equilibration times.

• Polar-Embedded/Polar-Endcapped Reversed-Phase Columns: These columns have stationary phases that are modified to be more compatible with highly aqueous mobile phases. This prevents the "phase collapse" or "dewetting" that can occur with traditional C18 columns under such conditions, leading to stable retention times for polar analytes.

For this method, a C18 column with polar endcapping is selected. This choice provides a good balance, enhancing polar analyte retention while still operating under familiar reversed-phase conditions, which are generally considered more rugged and reproducible for routine quality control.

Mobile Phase and Detection Wavelength Optimization

• Mobile Phase Composition: A highly aqueous mobile phase is essential for retaining urea.[4] A simple mobile phase consisting of a phosphate buffer and acetonitrile is chosen. The buffer controls the pH to ensure consistent analyte ionization state and peak shape, while acetonitrile acts as the organic modifier to elute the more hydrophobic chloral hydrate. An isocratic elution is selected for simplicity and robustness.

• Detection Wavelength: Urea's absorbance maximum is below 200 nm.[6][8] However, many buffers and solvents are not transparent at these wavelengths.[5] A compromise wavelength of 205 nm is selected to provide adequate sensitivity for urea while minimizing baseline noise.[4] A Diode Array Detector (DAD) is recommended to monitor peak purity and confirm the identity of the analytes across their UV spectra.

The logical flow for our method development is visualized in the diagram below.

Caption: Logic diagram for HPLC method development.

Experimental Protocols

Materials and Reagents

• Urea Reference Standard (USP grade or equivalent)

• Chloral Hydrate Reference Standard (USP grade or equivalent)

• Acetonitrile (HPLC grade)

• Potassium Dihydrogen Phosphate (KH₂PO₄, analytical grade)

• Orthophosphoric Acid (analytical grade)

• Water (HPLC grade, 18.2 MΩ·cm)

Instrumentation and Chromatographic Conditions

The method was developed on an Agilent 1200 series HPLC system, but any equivalent system equipped with a pump, autosampler, column oven, and DAD/UV detector is suitable.

Parameter	Condition	Rationale
Column	Polar-Endcapped C18, 4.6 x 150 mm, 5 µm	Enhances retention of polar urea.
Mobile Phase	20 mM KH₂PO₄ (pH adjusted to 3.0 with H₃PO₄) : Acetonitrile (95:5, v/v)	High aqueous content for urea retention; low pH for good peak shape.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Ensures reproducible retention times.
Detection	UV/DAD at 205 nm	Compromise wavelength for detecting both analytes with sufficient sensitivity.
Injection Volume	10 µL	Standard volume for analytical HPLC.
Run Time	15 minutes	Sufficient to elute both analytes and any late-eluting impurities.

Preparation of Solutions

• Mobile Phase (20 mM Phosphate Buffer, pH 3.0): Dissolve 2.72 g of KH₂PO₄ in 1 L of HPLC grade water. Adjust the pH to 3.0 ± 0.05 using orthophosphoric acid. Filter through a 0.45 µm membrane filter before use.

• Standard Stock Solution (Urea: 1000 µg/mL; Chloral Hydrate: 500 µg/mL): Accurately weigh 100 mg of Urea and 50 mg of Chloral Hydrate reference standards into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase. This stock solution should be stored at 2-8 °C and can be used for up to 7 days.

• Working Standard and Calibration Solutions: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 10-150 µg/mL for Urea and 5-75 µg/mL for Chloral Hydrate).

Sample Preparation

For a simple aqueous formulation, the preparation is straightforward:

• Accurately transfer a volume of the sample expected to contain approximately 10 mg of Urea into a 100 mL volumetric flask.

• Dilute to volume with the mobile phase and mix thoroughly.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

The overall experimental workflow is depicted below.

Sources

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• 2. Development and Validation of a HPLC-UV Method for Urea and Related Impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journal.pda.org [journal.pda.org]
• 4. Urea Retention by HPLC Using Cogent Diamond Hydride Column | MICROSOLV [mtc-usa.com]
• 5. Uv-Vis Spectrum of Urea | SIELC Technologies [sielc.com]
• 6. HPLC Method for Quantification of Urea - Chromatography Forum [chromforum.org]
• 7. biotage.com [biotage.com]
• 8. biospectra.us [biospectra.us]

applications of Urea, (2,2,2-trichloro-1-hydroxyethyl)- in flame retardant polyurethane foams

An Application Guide: Urea, (2,2,2-trichloro-1-hydroxyethyl)- for Enhanced Flame Retardancy in Polyurethane Foams

Introduction: Addressing the Inherent Flammability of Polyurethane Foams

Rigid polyurethane (PU) foams are indispensable in a multitude of applications, from building insulation and construction to transportation and electronics, primarily due to their exceptional thermal insulation properties, light weight, and structural integrity.[1][2] However, their organic nature renders them highly flammable, posing significant fire risks that can lead to rapid flame spread and the release of toxic gases during combustion.[1][3] To mitigate these risks, the incorporation of flame retardants (FRs) into the foam matrix is a standard and critical practice.[4][5]

Halogenated flame retardants, particularly those containing chlorine and bromine, have historically been effective due to their high efficiency in suppressing combustion.[6] While the industry is exploring halogen-free alternatives due to environmental and health concerns, halogenated compounds remain a key area of research for achieving high levels of fire safety.[7][8][9] This application note details the use of a specific chlorinated additive, Urea, (2,2,2-trichloro-1-hydroxyethyl)-, as a flame retardant for rigid polyurethane foams. We will explore its synthesis, mechanism of action, and provide detailed protocols for its incorporation and performance evaluation. This compound leverages the synergistic flame-retardant effects of both chlorine and nitrogen within a single molecule.

Chemical Profile and Synthesis

Chemical Structure and Properties

• IUPAC Name: N-(2,2,2-trichloro-1-hydroxyethyl)urea

• CAS Number: 116-53-0

• Molecular Formula: C₃H₅Cl₃N₂O₂

• Key Features: The molecule combines a highly chlorinated ethyl group with a urea backbone. The trichloromethyl group is the primary source of flame-retardant halogen radicals, while the urea moiety can contribute to flame inhibition through the release of non-combustible gases. The hydroxyl (-OH) group offers a potential site for reaction with the isocyanate component of polyurethane, allowing for its chemical integration into the polymer matrix, which can reduce migration and improve permanency.

Protocol 1: Laboratory-Scale Synthesis of N-(2,2,2-trichloro-1-hydroxyethyl)urea

This protocol describes a straightforward synthesis via the condensation reaction of urea and chloral hydrate.

Materials:

• Urea

• Chloral Hydrate (or anhydrous chloral)

• Ethanol (or a suitable solvent)

• Glacial Acetic Acid (catalyst)

• Deionized Water

• Beakers, magnetic stirrer, heating mantle, condenser, Buchner funnel, filter paper.

Procedure:

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 0.5 moles of urea in 100 mL of ethanol.

• Addition of Reactant: Slowly add 0.5 moles of chloral hydrate to the stirring urea solution at room temperature.

• Catalysis: Add a catalytic amount (e.g., 1-2 mL) of glacial acetic acid to the mixture.

• Reaction: Attach a condenser to the flask and heat the mixture to a gentle reflux (approximately 60-70°C) for 2-3 hours.

• Precipitation: After the reaction period, cool the flask to room temperature and then place it in an ice bath for 30 minutes to facilitate the precipitation of the product.

• Isolation: Collect the white crystalline product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with a small amount of cold deionized water to remove unreacted starting materials and catalyst.

• Drying: Dry the product in a vacuum oven at 50°C to a constant weight.

Caption: Synthesis workflow for N-(2,2,2-trichloro-1-hydroxyethyl)urea.

Mechanism of Flame Retardancy

The effectiveness of N-(2,2,2-trichloro-1-hydroxyethyl)urea stems from a multi-faceted mechanism that acts in both the gas phase and the condensed phase of combustion.

• Gas Phase Inhibition (Primary Mechanism): When the polyurethane foam is exposed to heat, it begins to decompose, releasing flammable volatile compounds. Simultaneously, the C-Cl bonds in the flame retardant break, releasing chlorine radicals (Cl•). These highly reactive radicals scavenge the key propagating radicals of combustion (H• and OH•) in the flame, terminating the exothermic chain reactions. This process, known as radical trapping, cools the flame and reduces its propagation.[6]

• Gas Phase Dilution: The urea portion of the molecule decomposes at high temperatures to release non-combustible gases like ammonia (NH₃) and carbon dioxide (CO₂).[2][10] These gases dilute the concentration of flammable volatiles and oxygen in the gas phase, further inhibiting combustion.[6]

• Condensed Phase Action: The decomposition of the flame retardant can promote the formation of a stable char layer on the surface of the polymer.[8] This char acts as a physical barrier, insulating the underlying foam from heat and preventing the escape of flammable volatiles.[4] The presence of nitrogen in the urea structure can enhance the stability and integrity of this char layer.

Caption: Workflow for preparing flame-retardant rigid polyurethane foam.

Performance Evaluation Protocols

To quantify the effectiveness of the flame retardant, a series of standardized tests must be performed.

Protocol 2: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, indicating its thermal stability. [11]

• Instrument: Thermogravimetric Analyzer.

• Sample: 5-10 mg of foam, cut from the core of the cured block.

• Atmosphere: Nitrogen (inert) or Air (oxidative). Flow rate: 50 mL/min. [12]* Temperature Program: Ramp from 30°C to 800°C at a heating rate of 10°C/min. [12][13]* Key Metrics:

  • T₅% / T₁₀%: Temperature at which 5% or 10% weight loss occurs (onset of degradation). [11] * Tₘₐₓ: Temperature of the maximum rate of decomposition.

  • Char Yield: The percentage of mass remaining at a high temperature (e.g., 700°C or 800°C). A higher char yield is indicative of better condensed-phase flame retardancy. [11][13]

Protocol 3: Limiting Oxygen Index (LOI)

LOI is the minimum concentration of oxygen in an oxygen/nitrogen mixture that will support the flaming combustion of a material. [14]A higher LOI value indicates better fire resistance. [15]

• Instrument: Limiting Oxygen Index Tester.

• Standard: ASTM D2863 or ISO 4589-2. [14]* Sample: A rectangular specimen of foam, typically 100-150 mm long, 10 mm wide, and 10 mm thick.

• Procedure:

  • Place the specimen vertically in the glass chimney.

  • Introduce a mixture of oxygen and nitrogen into the chimney.

  • Ignite the top of the specimen with a pilot flame.

  • Observe the burning behavior. The oxygen concentration is systematically adjusted until the minimum level that sustains burning for a specified time or length is found.

  • The LOI is calculated as: LOI = [O₂] / ([O₂] + [N₂]) x 100. [14]

Protocol 4: UL-94 Vertical Burn Test

This test classifies the burning characteristics of plastics, including foams. [16]For nonstructural foam materials, the HF-1, HF-2, and HBF ratings are often used. [17][18]The V-0, V-1, and V-2 ratings are more stringent vertical tests. [19]

• Instrument: UL-94 test chamber.

• Standard: UL-94.

• Sample: A rectangular specimen, typically 127 mm x 12.7 mm. [18]* Procedure (for V-0, V-1, V-2):

  • Mount the specimen vertically.

  • Apply a specified flame to the bottom edge for 10 seconds.

  • Remove the flame and record the afterflame time (t₁).

  • Immediately reapply the flame for another 10 seconds.

  • Remove the flame and record the afterflame (t₂) and afterglow (t₃) times.

  • Note if any flaming drips ignite a cotton patch placed below the specimen.

• Classification Criteria:

  • V-0: No specimen has an afterflame > 10s; total afterflame for 5 specimens < 50s; no flaming drips ignite cotton. [19] * V-1: No specimen has an afterflame > 30s; total afterflame for 5 specimens < 250s; no flaming drips ignite cotton.

  • V-2: Same as V-1, but flaming drips are allowed to ignite the cotton.

Expected Results and Data Interpretation

The incorporation of N-(2,2,2-trichloro-1-hydroxyethyl)urea is expected to significantly improve the fire-resistant properties of the rigid polyurethane foam.

Performance Metric	Control PU Foam (No FR)	PU Foam + 15 php FR (Expected)	Significance
TGA: Onset (T₅%)	~250-270 °C	~240-260 °C	May slightly decrease due to earlier decomposition of FR
TGA: Char Yield @ 700°C	~15-20%	>25%	Increased char indicates effective condensed-phase action
LOI (%)	19-21% (Flammable)	25-28% (Self-extinguishing) [3]	Higher value demonstrates reduced flammability
UL-94 Rating	No Rating (Burns)	V-0 or V-1	Achieving a vertical rating indicates significant improvement

References

• ASTM Standards for Flame Retardant Foam – What You Need to Know - General Plastics. (2025, October 18). General Plastics.
• Limiting Oxygen Index Test - Flame Retardant / Alfa Chemistry. Alfa Chemistry.
• The Flame-Retardant Mechanisms and Preparation of Polymer Composites and Their Potential Applic
• Experimental Study on Flame Retardancy of Flexible Polyurethane Foam Products. (2024, February 10).
• Chlorine-Functional Silsesquioxanes (POSS-Cl) as Effective Flame Retardants and Reinforcing Additives for Rigid Polyurethane Foams. PMC.
• UL94 Flammability R
• Flame Retardancy Testing. Imi Tami.
• Flame retardant polyurethanes based on novel phosphonamidate additives.
• Thermal Stability and Flammability Properties of Filled Rigid Polyurethane/ Aluminium Hydroxide Composite Foam. (2024, February 29). Chemical Engineering Transactions.
• Understanding UL 94: Flammability Standards and Their Importance. (2025, April 1). Techmer PM.
• Advances in Flame-Retardant Coatings for Rigid Polyurethane Foams: A Critical Review. (2025, October 28). MDPI.
• UL94 Flammability Test Method Overview. Boedeker Plastics.
• Establishment of a highly efficient flame-retardant system for rigid polyurethane foams based on bi-phase flame-retardant actions. PMC.
• MuCell UL94 Flammability R
• UL 94 Test Standards for Flame Resistance.
• Ureas containing the 2,2,2-trichloroethyl group as flame retardants for polyurethane foams.
• Thermal and Flammability Analysis of Polyurethane Foams with Solid and Liquid Flame Retardants: Compar
• Combustion and Thermal Properties of Flame Retardant Polyurethane Foam With Ammonium Polyphosphate Synergized by Phosphomolybdic Acid. Frontiers.
• Advancements in Flame-Retardant Systems for Rigid Polyurethane Foam. PMC.
• Recent Advances in Flame-Retardant Flexible Polyurethane Foams. (2025, February 23). MDPI.
• Improvement of Flame Retardancy of Polyurethane Foam Using DOPO-Immobilized Silica Aerogel. (2021, June 21). Frontiers.
• Identification of Flame Retardants in Polyurethane Foam Collected from Baby Products. (2011, May 18). Environmental Science & Technology.
• The fire retardant mechanism of polyurethane.

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Mastering the Molecular Blueprint: A Guide to the NMR Characterization of Urea, (2,2,2-trichloro-1-hydroxyethyl)-

This comprehensive technical guide provides a detailed framework for the structural elucidation of Urea, (2,2,2-trichloro-1-hydroxyethyl)-, a molecule of interest in pharmaceutical and chemical research. This document offers in-depth application notes and step-by-step protocols for the effective use of Nuclear Magnetic Resonance (NMR) spectroscopy in unambiguously characterizing this compound. Designed for researchers, scientists, and drug development professionals, this guide emphasizes the causality behind experimental choices, ensuring scientifically sound and reproducible results.

Introduction: The Significance of Structural Verification

Urea, (2,2,2-trichloro-1-hydroxyethyl)-, also known as chloral urea, is a condensation product of urea and chloral. Its chemical structure, featuring a reactive trichloromethyl carbinol group appended to a urea backbone, suggests a range of potential applications and, simultaneously, challenges for its precise characterization. The presence of labile protons (NH and OH) and the strong electron-withdrawing nature of the trichloromethyl group create a unique spectroscopic fingerprint. NMR spectroscopy stands as the most powerful technique for the definitive structural confirmation and purity assessment of this molecule. This guide will navigate the intricacies of 1D and 2D NMR techniques to provide a complete and unambiguous assignment of the proton and carbon skeletons.

Foundational Knowledge: Predicting the NMR Landscape

A successful NMR analysis begins with a theoretical understanding of the molecule's expected spectral features. The structure of Urea, (2,2,2-trichloro-1-hydroxyethyl)- presents several key features that will influence its NMR spectra:

• The Urea Moiety: The urea carbonyl group (C=O) is electron-withdrawing and will deshield the adjacent nitrogen atoms and, consequently, the protons attached to them (NH). The chemical shift of the urea carbonyl carbon is typically found in the range of 155-165 ppm.

• The (2,2,2-trichloro-1-hydroxyethyl) Group: The three chlorine atoms on the C2' carbon are strongly electron-withdrawing. This will cause a significant downfield shift for both the C2' and the adjacent C1' carbon and H1' proton. The hydroxyl group (-OH) on C1' will also influence the chemical shift of the H1' proton.

• Exchangeable Protons: The protons of the two NH groups and the OH group are exchangeable. Their chemical shifts and signal multiplicities can be highly dependent on the solvent, concentration, temperature, and presence of trace amounts of acid or water. In many common solvents, these signals may appear as broad singlets and may not show clear coupling to adjacent protons.

Experimental Design: A Step-by-Step Approach to Data Acquisition

The following sections provide detailed protocols for the comprehensive NMR characterization of Urea, (2,2,2-trichloro-1-hydroxyethyl)-. The choice of solvent and experimental parameters is critical for obtaining high-quality data.

Sample Preparation: The Cornerstone of Quality Spectra

The quality of the final NMR spectrum is intrinsically linked to the meticulous preparation of the sample.

Protocol 1: Sample Preparation

• Weighing the Sample: Accurately weigh approximately 10-20 mg of purified Urea, (2,2,2-trichloro-1-hydroxyethyl)-.

• Solvent Selection: Due to the presence of exchangeable protons, Dimethyl Sulfoxide-d6 (DMSO-d6) is the recommended solvent. DMSO-d6 is a polar aprotic solvent that will slow down the rate of proton exchange, allowing for the potential observation of NH and OH proton signals and their couplings. It is also an excellent solvent for many polar organic molecules.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of DMSO-d6 in a clean, dry vial. Gentle warming may be required to achieve complete dissolution.

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This removes any particulate matter that could degrade the spectral quality.

• Labeling: Clearly label the NMR tube with the sample identification.

1D NMR Spectroscopy: The Initial Reconnaissance

One-dimensional NMR spectra provide the fundamental information about the number and types of protons and carbons in the molecule.

Protocol 2: ¹H NMR Acquisition

• Instrument Setup: Insert the sample into the NMR spectrometer.

• Locking and Shimming: Lock on the deuterium signal of DMSO-d6 and perform automated or manual shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Number of Scans: 16-64 scans.

  • Spectral Width: -1 to 13 ppm.

  • Acquisition Time: 3-4 seconds.

  • Relaxation Delay: 2-5 seconds. A longer delay can be beneficial for the quantification of signals from nuclei with long relaxation times.

  • Temperature: 298 K.

Protocol 3: ¹³C NMR Acquisition

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

  • Number of Scans: 1024-4096 scans, or more, depending on the sample concentration.

  • Spectral Width: 0 to 200 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

Protocol 4: DEPT-135 Acquisition

The Distortionless Enhancement by Polarization Transfer (DEPT) experiment is invaluable for determining the multiplicity of carbon signals (CH, CH₂, CH₃).

• Acquisition Parameters:

  • Pulse Program: A standard DEPT-135 pulse sequence.

  • Number of Scans: 512-2048 scans.

  • Key Feature: In a DEPT-135 spectrum, CH and CH₃ signals will appear as positive peaks, while CH₂ signals will be negative. Quaternary carbons (C) will be absent.[1][2][3]

2D NMR Spectroscopy: Unraveling the Connectivity

Two-dimensional NMR experiments are essential for establishing the connectivity between atoms within the molecule, providing a definitive structural proof.

Protocol 5: COSY (Correlation Spectroscopy) Acquisition

COSY experiments reveal proton-proton (¹H-¹H) coupling networks, typically through two or three bonds.

• Acquisition Parameters:

  • Pulse Program: A standard gradient-enhanced COSY (e.g., 'cosygpqf' on Bruker instruments).

  • Number of Scans: 8-16 scans per increment.

  • Spectral Width: -1 to 13 ppm in both dimensions.

Protocol 6: HSQC (Heteronuclear Single Quantum Coherence) Acquisition

HSQC experiments correlate protons directly to their attached carbons (one-bond ¹H-¹³C correlation).

• Acquisition Parameters:

  • Pulse Program: A standard gradient-enhanced HSQC with sensitivity enhancement (e.g., 'hsqcedetgpsisp2.2' on Bruker instruments).

  • Number of Scans: 4-8 scans per increment.

  • ¹H Spectral Width: -1 to 13 ppm.

  • ¹³C Spectral Width: 0 to 200 ppm.

Data Interpretation: Assembling the Molecular Puzzle

The following tables summarize the predicted ¹H and ¹³C NMR data for Urea, (2,2,2-trichloro-1-hydroxyethyl)-. These predictions are based on established chemical shift principles and data from analogous structures.

Table 1: Predicted ¹H NMR Data for Urea, (2,2,2-trichloro-1-hydroxyethyl)- in DMSO-d6

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Rationale for Assignment
H1'	~5.5 - 6.0	Doublet of Doublets (dd)	1H	³J(H1'-NH) ≈ 8-10 Hz, ³J(H1'-OH) ≈ 5-7 Hz	Downfield shift due to adjacent -OH, -NH, and proximity to the CCl₃ group. Coupling to both NH and OH protons is expected in DMSO-d6.
NH	~7.0 - 8.0	Doublet (d) or Broad Singlet (br s)	1H	³J(NH-H1') ≈ 8-10 Hz	Deshielded by the carbonyl group. Coupling to H1' may be observed.
NH₂	~6.0 - 7.0	Broad Singlet (br s)	2H	-	Protons of the primary amide group. Broadness is due to quadrupolar relaxation of the ¹⁴N nucleus and potential for exchange.
OH	~6.5 - 7.5	Doublet (d) or Broad Singlet (br s)	1H	³J(OH-H1') ≈ 5-7 Hz	Chemical shift is highly variable. Coupling to H1' is possible in DMSO-d6.

Table 2: Predicted ¹³C NMR Data for Urea, (2,2,2-trichloro-1-hydroxyethyl)- in DMSO-d6

Carbon Label	Predicted Chemical Shift (δ, ppm)	DEPT-135	Rationale for Assignment
C=O	~158 - 162	Absent	Typical chemical shift for a urea carbonyl carbon.
C1'	~85 - 95	CH (Positive)	Significant downfield shift due to the directly attached -OH, -NH, and the α-CCl₃ group.
C2'	~100 - 105	Absent	Extremely deshielded due to the three attached chlorine atoms. This is a quaternary carbon.

Visualizing the Workflow and Connectivity

The following diagrams illustrate the experimental workflow and the expected correlations from 2D NMR experiments.

Figure 1: Experimental workflow for the complete NMR characterization of Urea, (2,2,2-trichloro-1-hydroxyethyl)-.

Figure 2: Expected 2D NMR correlations for Urea, (2,2,2-trichloro-1-hydroxyethyl)-.

Conclusion: A Robust Framework for Characterization

The methodologies outlined in this guide provide a robust and scientifically sound framework for the complete NMR characterization of Urea, (2,2,2-trichloro-1-hydroxyethyl)-. By combining a theoretical understanding of the molecule's spectral properties with a systematic experimental approach, researchers can confidently elucidate its structure and assess its purity. The use of DMSO-d6 as the NMR solvent is a key recommendation for mitigating the challenges associated with exchangeable protons. The application of 1D (¹H, ¹³C, DEPT-135) and 2D (COSY, HSQC) NMR techniques, as detailed in the protocols, will enable a comprehensive and unambiguous assignment of all proton and carbon signals, leading to a definitive structural confirmation.

References

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, S11:001. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
• Jacobsen, N. E. (2007). NMR Spectroscopy Explained: Simplified Theory, Applications and Examples for Organic Chemistry and Structural Biology. John Wiley & Sons.

• Parella, T. (n.d.). Homonuclear and heteronuclear coupling constants. Retrieved from [Link]

• Columbia University. (n.d.). DEPT | NMR Core Facility. Retrieved from [Link]

• ACD/Labs. (2023, January 26). Exchangeable Protons in NMR—Friend or Foe? Retrieved from [Link]

• University of Ottawa. (2012, August 17). Measurement of Long Range C H Coupling Constants. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 12.12: ¹³C NMR Spectroscopy and DEPT. Retrieved from [Link]

• Nanalysis. (2015, November 19). DEPT: A tool for 13C peak assignments. Retrieved from [Link]

Sources

• 1. np-mrd.org [np-mrd.org]
• 2. Urea(57-13-6) 13C NMR [m.chemicalbook.com]
• 3. escholarship.org [escholarship.org]

in vivo dosing and administration protocols for monochloralurea

Application Note: In Vivo Dosing and Administration Protocols for Monochloralurea

Abstract This application note provides a comprehensive, self-validating protocol for the in vivo administration of monochloralurea in preclinical rodent models. By elucidating the pharmacokinetic conversion of monochloralurea to its active metabolite, trichloroethanol, this guide establishes the causality behind vehicle selection, dosing regimens, and physiological monitoring required to achieve reproducible sedation and anesthesia.

Scientific Grounding and Mechanism of Action

Monochloralurea (N-(2,2,2-trichloro-1-hydroxyethyl)urea; CAS: 2000-40-0) is a moderately toxic, halogenated sedative-hypnotic compound[1]. Formed as a condensation adduct of chloral hydrate and urea, it functions as a highly effective central nervous system (CNS) depressant in laboratory animals.

Pharmacological Causality: The hypnotic efficacy of monochloralurea is not derived from the parent compound itself, but rather from its metabolic cascade. Upon systemic administration, chloral derivatives are rapidly hydrolyzed and subjected to hepatic biotransformation via the enzyme alcohol dehydrogenase[2][3]. This enzymatic cleavage yields 2,2,2-trichloroethanol (TCE), the highly lipid-soluble active metabolite[2][4].

TCE readily crosses the blood-brain barrier and acts as a positive allosteric modulator of the γ -aminobutyric acid type A (GABA_A) receptor[2][5]. By binding to specific allosteric sites, TCE enhances the affinity of the endogenous inhibitory neurotransmitter GABA for its receptor, prolonging the opening of ligand-gated chloride channels[2]. The resulting influx of chloride ions hyperpolarizes the neuronal membrane, profoundly suppressing neuronal excitability and inducing states ranging from mild sedation to deep hypnosis[6][7].

Figure 1: Pharmacokinetic and pharmacodynamic pathway of monochloralurea in vivo.

Formulation and Vehicle Selection

A critical point of failure in preclinical dosing is the erratic absorption of poorly formulated compounds. Monochloralurea possesses only moderate aqueous solubility, which can lead to precipitation in the peritoneal cavity if administered in pure saline. This precipitation results in unpredictable onset times, erratic systemic absorption, and localized tissue necrosis.

Causality of Vehicle Choice: To engineer a self-validating delivery system, polyvinylpyrrolidone (PVP) must be integrated into the vehicle matrix. PVP acts as a highly effective solubility enhancer and crystallization inhibitor for complex pharmaceutical adducts like chloralurea[8]. By maintaining monochloralurea in a dispersed, supersaturated state, PVP ensures zero-order absorption kinetics across the peritoneal membrane, maximizing bioavailability and standardizing the time-to-onset[8].

Quantitative Dosing Guidelines

Dosing parameters for monochloralurea are extrapolated from its molecular weight relative to chloral hydrate and empirical LD50 data (which indicates moderate toxicity via the intraperitoneal route)[1]. Fasting states can severely alter the absorption kinetics of chloral derivatives, leading to prolonged and unpredictable durations of action[4]. Therefore, animals should be maintained on a standardized feeding schedule prior to dosing.

Species	Route	Sedative Dose (mg/kg)	Hypnotic/Anesthetic Dose (mg/kg)	Max Injection Volume (mL/kg)
Mouse	IP	150 - 250	350 - 450	10
Rat	IP	100 - 200	300 - 400	5

Note: Due to the long half-life of the active metabolite TCE, repetitive dosing is strongly discouraged as it risks cumulative cardiovascular and respiratory depression[4].

Step-by-Step Experimental Methodologies

Protocol A: Preparation of Monochloralurea Working Solution (50 mg/mL)

• Weighing: Accurately weigh 500 mg of Monochloralurea powder (CAS: 2000-40-0) using an analytical balance.

• Vehicle Preparation: Prepare a 5% (w/v) PVP solution in sterile 0.9% physiological saline.

• Dissolution: Slowly add the monochloralurea powder to 10 mL of the PVP-saline vehicle.

• Homogenization: Vortex the mixture at 2000 RPM for 2-3 minutes. If particulates remain, sonicate the solution in a room-temperature water bath for 5 minutes until optically clear.

• Sterilization: Pass the solution through a 0.22 µm PTFE syringe filter into a sterile, amber glass vial (chloral derivatives can be sensitive to prolonged light exposure).

Protocol B: Intraperitoneal (IP) Administration and Monitoring

• Subject Preparation: Weigh the subject to calculate the exact dose volume. Ensure the animal has not been subjected to prolonged fasting to prevent erratic absorption profiles[4].

• Injection Technique: Restrain the animal securely. Invert the animal slightly to allow abdominal organs to shift cranially. Inject the calculated volume into the lower right quadrant of the abdomen using a 27G needle to avoid puncturing the cecum.

• Induction Monitoring: Place the animal in a clean observation cage. Assess the Loss of Righting Reflex (LORR). Onset of sedation typically occurs within 15-30 minutes, peaking at 30-60 minutes[4].

• Thermoregulatory Maintenance (Critical): Chloral derivatives severely depress the hypothalamic thermoregulatory center[3]. Unconscious animals will rapidly develop fatal hypothermia[3]. Immediately place the anesthetized animal on a feedback-controlled heating pad maintained at 37°C.

• Recovery: Monitor respiratory rate continuously. Because TCE has a long duration of action, recurrent sedation following initial awakening is common[4]. Maintain thermal support until the animal is fully ambulatory.

Figure 2: Step-by-step in vivo administration and monitoring workflow.

References[1] (2,2,2-Trichloro-1-Hydroxyethyl)Urea 2000-40-0 wiki - Guidechem. guidechem.com. Click here to verify source[8] Transdermal device containing polyvinylpyrrolidone as solubility enhancer - Google Patents. google.com. Click here to verify source[6] Chloral hydrate - Wikipedia. wikipedia.org.Click here to verify source[5] What is Chloral Hydrate used for? - Patsnap Synapse. patsnap.com. Click here to verify source[7] What is the mechanism of Chloral Hydrate? - Patsnap Synapse. patsnap.com. Click here to verify source[2] Full article: Chloral Hydrate's Impact on Brain Development: From Clinical Safety to Molecular Mechanisms - Taylor & Francis. tandfonline.com. Click here to verify source[4] Chloral Hydrate - FPnotebook. fpnotebook.com. Click here to verify source[3] Canine chloralose toxicosis case - Vet Times. vettimes.com. Click here to verify source

Sources

• 1. Page loading... [guidechem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. vettimes.com [vettimes.com]
• 4. mobile.fpnotebook.com [mobile.fpnotebook.com]
• 5. What is Chloral Hydrate used for? [synapse.patsnap.com]
• 6. Chloral hydrate - Wikipedia [en.wikipedia.org]
• 7. What is the mechanism of Chloral Hydrate? [synapse.patsnap.com]
• 8. CN1121854C - Transdermal device containing polyvinylpyrrolidone as solubility ehancer - Google Patents [patents.google.com]

Advanced Sample Preparation and LC-MS/MS Analysis of Urea, (2,2,2-trichloro-1-hydroxyethyl)-

Target Audience: Researchers, analytical scientists, and drug development professionals. Content Type: Application Note & Validated Protocol

Executive Summary & Mechanistic Insights

Urea, (2,2,2-trichloro-1-hydroxyethyl)- (CAS 2000-40-0), commonly referred to as monochloralurea, is a highly polar, structurally complex intermediate and bioactive scaffold. Analyzing this compound via mass spectrometry presents distinct challenges driven by its physicochemical properties: a high Topological Polar Surface Area (TPSA of 75.4), multiple hydrogen bond donors, and extreme thermal lability[1].

When subjected to temperatures exceeding 60°C, the trichloro-1-hydroxyethyl group undergoes rapid degradation, emitting toxic vapors of nitrogen oxides (NOx) and chloride ions (Cl⁻)[1]. Consequently, traditional Gas Chromatography-Mass Spectrometry (GC-MS) workflows induce extensive on-column decomposition unless complex derivatization is employed. To preserve structural integrity, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) paired with low-temperature sample preparation is the gold standard[2].

Causality in Methodological Design

As analytical scientists, we do not merely execute steps; we design systems based on molecular causality.

• Why Polymeric SPE? The analyte's high polarity (LogP ~0.8) leads to poor retention on traditional silica-based C18 sorbents during aqueous loading. We utilize a Hydrophilic-Lipophilic Balanced (HLB) polymeric sorbent to capture the urea moiety via hydrogen bonding while allowing polar matrix salts to wash through.

• Why Ethyl Acetate Elution? Methanol elution co-extracts severe matrix suppressors like phospholipids. Ethyl acetate provides the exact "Goldilocks" polarity—strong enough to disrupt the analyte-sorbent interaction, but non-polar enough to leave highly polar interferences behind.

• Why Low-Temperature Evaporation? Similar to other trichloro-1-hydroxyethyl derivatives (e.g., trichlorfon), the molecule will degrade during standard nitrogen blow-down if heated[3]. Maintaining the water bath strictly below 30°C prevents thermal breakdown.

Figure 1: Causality matrix linking analyte physicochemical properties to sample prep choices.

Trustworthiness: The Self-Validating QC System

A robust protocol must be self-validating. Because (2,2,2-trichloro-1-hydroxyethyl)urea contains three chlorine atoms, its mass spectrum exhibits a distinct M, M+2, M+4 isotopic signature (approximate ratio 100:97:32).

The Validation Mechanism: By programming the mass spectrometer to monitor both the ³⁵Cl₃ (Quantifier) and ³⁵Cl₂³⁷Cl₁ (Qualifier) transitions, the method inherently validates peak purity. If a co-eluting matrix interference occurs, it is highly unlikely to possess this exact isotopic signature. Any deviation >15% from the theoretical 100:97 ratio immediately flags the sample for matrix interference, preventing false positives[4].

Step-by-Step Experimental Protocol

Reagents and Materials

• Sorbent: Oasis HLB SPE Cartridges (30 mg, 1 cc).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Ethyl Acetate (EtOAc), and Water.

• Internal Standard (IS): Mecloralurea (1 µg/mL in MeOH)[2].

Biological Matrix Extraction Workflow

• Protein Precipitation (PPT): Aliquot 200 µL of plasma into a microcentrifuge tube. Add 10 µL of IS solution. Add 600 µL of cold ACN (4°C) to precipitate proteins while preventing thermal stress[5].

• Centrifugation: Vortex for 5 minutes, then centrifuge at 13,000 rpm for 10 minutes at 4°C[5].

• Dilution: Transfer 600 µL of the supernatant to a clean tube and dilute with 1.8 mL of LC-MS grade water. (Causality: Diluting the organic content below 20% ensures the analyte will bind to the SPE sorbent rather than breaking through).

• SPE Conditioning: Condition the HLB cartridge with 1 mL MeOH, followed by 1 mL Water.

• Loading: Load the diluted supernatant onto the cartridge at a flow rate of 1 mL/min.

• Washing: Wash with 1 mL of 5% MeOH in water to remove salts and highly polar endogenous interferences.

• Elution: Elute the target analyte with 1 mL of EtOAc.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen. Critical Step: The water bath must be maintained at ≤30°C . Exceeding this temperature will cause retro-aldol degradation of the trichloroethyl group[3].

• Reconstitution: Reconstitute the residue in 100 µL of Mobile Phase A (95% Water / 5% ACN with 0.1% Formic Acid). Vortex and transfer to an autosampler vial.

Figure 2: Optimized sample preparation workflow for (2,2,2-trichloro-1-hydroxyethyl)urea.

LC-MS/MS Analytical Conditions

Chromatographic separation is achieved using a reversed-phase C18 column (e.g., Agilent Eclipse Plus C18, 2.1 × 100 mm, 1.8 µm)[5].

Table 1: LC Gradient Conditions

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (ACN + 0.1% FA)
0.0	0.4	95	5
1.0	0.4	95	5
4.0	0.4	10	90
5.5	0.4	10	90
5.6	0.4	95	5
8.0	0.4	95	5

Table 2: MS/MS MRM Transitions (Positive ESI)

Note: The [M+H]⁺ monoisotopic mass is 206.9 m/z. The primary fragmentation pathway involves the loss of HCl (36 Da).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Chloralurea (³⁵Cl₃)	206.9	170.9	15	Quantifier
Chloralurea (³⁵Cl₂³⁷Cl₁)	208.9	172.9	15	Qualifier (Isotope Check)
Mecloralurea (IS)	221.0	185.0	18	Internal Standard

Table 3: Expected Validation Metrics

Using this optimized low-temperature SPE approach, researchers can expect high recovery rates with minimal matrix effects, consistent with validated data for similar trichloro-1-hydroxyethyl derivatives[3].

Matrix	Spiked Concentration (ng/mL)	Extraction Recovery (%) ± SD	Matrix Effect (%)
Plasma	10	92.4 ± 3.6	-8.2
Plasma	100	96.8 ± 3.5	-5.1

References

• Title: (2,2,2-Trichloro-1-Hydroxyethyl)
• Source: benchchem.
• Title: Simultaneous Determination of Trichlorfon and Dichlorvos Residues in Olive Flounder (Paralichthys olivaceus)
• Source: nih.gov (PMC)
• Source: nih.

Sources

• 1. Page loading... [guidechem.com]
• 2. Mecloralurea | 1954-79-6 | Benchchem [benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. rroij.com [rroij.com]

Technical Notes & Optimization

optimizing the solubility of Urea, (2,2,2-trichloro-1-hydroxyethyl)- in organic solvents

Welcome to the Technical Support Center for (2,2,2-trichloro-1-hydroxyethyl)urea (CAS: 2000-40-0), commonly referred to as monochloral urea.

As a Senior Application Scientist, I have designed this guide to address the unique physicochemical challenges associated with this compound. Due to the highly polarized, electron-withdrawing trichloromethyl group adjacent to a hydrogen-bonding urea moiety, this compound exhibits complex solubility behaviors and extreme sensitivity to pH shifts.

This center provides field-proven troubleshooting, mechanistic explanations, and self-validating protocols to ensure the integrity of your drug development workflows and organic syntheses.

Part 1: Chemical Overview & Quantitative Solubility Matrix

Understanding the baseline solubility of (2,2,2-trichloro-1-hydroxyethyl)urea is the first step in preventing experimental failure. The hydrophobic trichloromethyl (-CCl₃) group severely restricts aqueous solvation, while the urea backbone makes it highly responsive to polar aprotic solvents[1].

Table 1: Solubility Profile of (2,2,2-trichloro-1-hydroxyethyl)urea

Solvent System	Solubility Level	Mechanistic Rationale
Water	Sparingly Soluble / Insoluble	The bulky, hydrophobic -CCl₃ group dominates the hydration sphere, preventing water molecules from effectively solvating the polar urea moiety[2].
DMSO (Dimethyl Sulfoxide)	Readily Soluble (>50 mg/mL)	DMSO acts as a strong hydrogen-bond acceptor, disrupting the intermolecular hydrogen-bonding network of the urea group while fully solvating the lipophilic tail.
Ethyl Acetate / DCM	Readily Soluble	The moderate polarity of these organic solvents perfectly matches the amphiphilic nature of the molecule, making them ideal for liquid-liquid extraction.
Aqueous Alkali (NaOH/KOH)	Soluble (with rapid degradation)	The compound dissolves via deprotonation but immediately undergoes irreversible hydrolytic cleavage into chloroform, formate, and urea[2].

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my compound precipitate ("solvent crash") when I dilute my DMSO stock into aqueous in vitro assay buffers? A1: This is a classic solvent crash driven by hydrophobic aggregation. When the DMSO concentration drops below a critical threshold (usually <5%), the hydrophobic trichloromethyl domains rapidly aggregate to minimize contact with water[1]. Causality & Solution: To prevent this, pre-warm your aqueous buffer to 37°C before addition. Introduce non-ionic surfactants (e.g., 0.1% Tween-80) to form micelles that shield the hydrophobic tail, and ensure the final DMSO concentration remains at 1-2%.

Q2: I attempted to increase aqueous solubility by adjusting the buffer pH with NaOH, but my compound lost all biological activity. Why? A2: Monochloral urea is chemically unstable in basic conditions. While it may initially appear to dissolve, the hydroxide ions act as strong nucleophiles. They attack the highly electrophilic carbinol carbon, initiating a cascade that cleaves the C-C bond, yielding chloroform, sodium formate, and urea[2]. Causality & Solution: Never use alkaline buffers to force dissolution. Maintain your system pH strictly between 5.5 and 7.0.

Q3: Which organic solvents are optimal for liquid-liquid extraction during synthesis? A3: Ethyl acetate or dichloromethane (DCM) are optimal. They provide excellent partitioning from aqueous phases without participating in hydrogen-bond-mediated degradation. Avoid protic solvents like methanol during extraction, as they can participate in solvolysis if trace acids or bases are present.

Part 3: Validated Experimental Protocols

To ensure trustworthiness in your data, every protocol must act as a self-validating system. Do not proceed to downstream applications without passing the validation step.

Protocol 1: Preparation of a Hydrolysis-Free 100 mM Stock Solution in DMSO

Objective: Create a stable, highly concentrated stock for in vitro dilution.

• Step 1: Weighing and Desiccation. Weigh the required mass of (2,2,2-trichloro-1-hydroxyethyl)urea in a humidity-controlled environment.

  • Causality: The compound can absorb atmospheric moisture, which may carry trace nucleophiles or alter the true molar concentration.

• Step 2: Solvent Addition. Add anhydrous DMSO (≥99.9% purity, stored over molecular sieves).

  • Causality: Using strictly anhydrous solvent prevents the formation of localized aqueous micro-environments that could initiate slow degradation over time.

• Step 3: Dissolution. Apply mild sonication at room temperature for 2-3 minutes until the solution is optically clear. Do not apply heat.

• Step 4: System Validation. Before freezing the stock, run a rapid Thin-Layer Chromatography (TLC) using Ethyl Acetate:Hexane (1:1) against a freshly prepared standard, or perform a quick ¹H-NMR in DMSO-d6. The presence of a sharp doublet near ~6.0 ppm confirms the carbinol proton (-CH(OH)-) is intact, validating the system.

Protocol 2: Liquid-Liquid Extraction (LLE) for Reaction Workup

Objective: Isolate the compound from an aqueous reaction mixture without inducing degradation.

• Step 1: Quench and Neutralize. Adjust the aqueous reaction mixture strictly to pH 6.5–7.0 using dilute HCl or phosphate buffer.

  • Causality: Alkaline pH will instantly hydrolyze the product into toxic chloroform vapors and urea[2][3].

• Step 2: Partitioning. Add an equal volume of Ethyl Acetate. Invert gently to mix; do not shake vigorously to avoid emulsions.

• Step 3: Brine Wash. Separate the organic layer and wash with saturated NaCl (brine).

  • Causality: Brine forces any partitioned water out of the organic phase via osmotic pressure, effectively pre-drying the extract and protecting the compound during concentration.

• Step 4: System Validation. Before rotary evaporation, evaporate a 100 µL aliquot and reconstitute it in your HPLC mobile phase. A single sharp peak on the UV chromatogram confirms successful extraction without degradation artifacts.

Part 4: Visualizations & Workflows

Alkaline hydrolysis pathway of (2,2,2-trichloro-1-hydroxyethyl)urea.

Decision matrix for solvent selection based on downstream applications.

References

• The Condensation of Chloral with Urea and Phenyl - The Royal Society URL:[Link]

• 1,3-Bis(2,2,2-trichloro-1-hydroxyethyl)urea - PubChem (NIH) URL:[Link]

Sources

• 1. 1,3-Bis(2,2,2-trichloro-1-hydroxyethyl)urea | C5H6Cl6N2O3 | CID 8313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. Page loading... [guidechem.com]

minimizing toxic NOx and Cl- byproducts during Urea, (2,2,2-trichloro-1-hydroxyethyl)- heating

Welcome to the Advanced Materials & Drug Development Technical Support Portal. This module provides authoritative troubleshooting and validated methodologies for minimizing toxic byproducts during the thermal decomposition of (2,2,2-trichloro-1-hydroxyethyl)urea (CAS: 2000-40-0), commonly referred to as chloral urea.

The Causality of Toxicity: Mechanistic Overview

When subjected to thermal stress, (2,2,2-trichloro-1-hydroxyethyl)urea is known to emit highly toxic vapors of nitrogen oxides (NOx) and chlorides (Cl-)[1]. Understanding the distinct chemical origins of these byproducts is critical for designing safe experimental workflows:

• NOx Generation (The Urea Moiety): The urea backbone thermally decomposes into ammonia (NH3) and isocyanic acid (HNCO)[2]. In the presence of ambient oxygen at elevated temperatures, these nitrogenous species undergo rapid oxidation to form NO and NO2. While urea is utilized in industrial Selective Non-Catalytic Reduction (SNCR) to destroy NOx at extreme temperatures (>750°C)[3], lower-temperature laboratory heating (150–300°C) in an oxidative atmosphere conversely turns urea into a NOx source.

• Cl- / HCl Generation (The Trichloroethyl Moiety): The trichloro-1-hydroxyethyl group is highly susceptible to thermal dehydrohalogenation. The homolytic or heterolytic cleavage of the C-Cl bonds releases volatile hydrogen chloride (HCl) gas and reactive chlorine species as the molecule attempts to form a more stable carbonyl structure.

Troubleshooting FAQs

Q1: Why am I detecting high levels of NOx during the melt-phase of my experiment? Causality: NOx generation from urea derivatives is strictly dependent on the presence of oxygen during the thermal breakdown of NH3 and HNCO[2]. Oxygen acts as the terminal electron acceptor, oxidizing the nitrogenous intermediates. Resolution: Purge your reaction vessel with an inert gas (Nitrogen or Argon) for 20 minutes prior to heating, and maintain a positive pressure sweep during the entire heating cycle to eliminate the oxidative pathway.

Q2: My downstream metal tubing is corroding rapidly. How can I suppress Cl- and HCl volatilization? Causality: The thermal cleavage of the trichloroethyl group thermodynamically favors the release of HCl gas. If unmitigated, this gas will volatilize and corrode downstream equipment. Resolution: Incorporate a solid-state acid scavenger directly into the reaction matrix. Finely milled calcium carbonate (CaCO3) or zinc oxide (ZnO) will react with nascent HCl to form stable, non-volatile salts (CaCl2 or ZnCl2) before they can volatilize.

Q3: Does the heating ramp rate affect the byproduct profile? Causality: Yes. Rapid thermal shocks cause the instantaneous cleavage of the urea moiety into isocyanic acid (HNCO) and ammonia[2]. If the local concentration of these intermediates exceeds the purging capacity of your inert gas sweep, localized oxidation and pressure spikes occur. Resolution: Implement a stepwise thermal gradient. Ramp at 5°C/min to 150°C, hold for 30 minutes to allow controlled off-gassing, then proceed to your target temperature.

Pathway Visualization

Pathway of chloral urea thermal decomposition and targeted mitigation of NOx and Cl- byproducts.

Validated Experimental Protocol: Self-Validating Thermal Decomposition

Objective: Safely process (2,2,2-trichloro-1-hydroxyethyl)urea to 250°C while maintaining NOx < 5 ppm and Cl- < 5 ppm in the exhaust.

Step 1: Stoichiometric Matrix Preparation

• Action: Mill the (2,2,2-trichloro-1-hydroxyethyl)urea with anhydrous Calcium Carbonate (CaCO3) at a 1:1.5 molar ratio using an agate mortar or ball mill.

• Causality: Intimate physical mixing ensures that as HCl is generated during thermal cleavage, it immediately reacts with the alkaline scavenger to form non-volatile CaCl2, preventing Cl- off-gassing.

Step 2: Atmospheric Displacement

• Action: Seal the mixture in a tube furnace and purge with 99.99% Argon at 50 mL/min for 20 minutes.

• Self-Validation: Route the exhaust through an inline dissolved oxygen (DO) sensor. Do not initiate heating until the O2 level drops below 0.1%.

• Causality: Removing O2 eliminates the chemical pathway required to oxidize NH3 and HNCO into NOx[2].

Step 3: Stepwise Thermal Ramping

• Action: Heat the furnace at 5°C/min to 150°C, hold for 30 minutes, then ramp at 2°C/min to the target temperature of 250°C.

• Causality: A slow ramp rate prevents the rapid, uncontrolled accumulation of isocyanic acid and ensures the CaCO3 scavenger has sufficient time to neutralize the evolving HCl.

Step 4: Downstream Effluent Validation

• Action: Pass the final exhaust through a two-stage bubbler system: 1) 0.1M NaOH (to trap any residual Cl-) and 2) a chemiluminescence NOx analyzer.

• Self-Validation: Post-experiment, titrate the NaOH trap with AgNO3. The absence of a white AgCl precipitate validates the 100% efficacy of the in-situ CaCO3 scavenger.

Quantitative Benchmarks

The following table summarizes the expected byproduct yields based on the applied mitigation strategies during a 250°C thermal cycle:

Operating Condition	Atmosphere	Scavenger Added	Peak Temp (°C)	NOx Yield (ppm)	Cl- / HCl Yield (ppm)	Mechanism of Mitigation
Baseline (Uncontrolled)	Ambient Air	None	250	> 500	> 800	N/A
Inert Purge Only	Argon (99.99%)	None	250	< 10	> 800	Prevents NH3/HNCO oxidation
Scavenger Only	Ambient Air	CaCO3 (1.5 eq)	250	> 450	< 15	In-situ neutralization to CaCl2
Fully Optimized	Argon (99.99%)	CaCO3 (1.5 eq)	250	< 5	< 5	Synergistic byproduct suppression

References

• (2,2,2-Trichloro-1-Hydroxyethyl)Urea 2000-40-0 wiki, Guidechem. 1

• Thermal and Hydrolytic Decomposition of Urea for Automotive Selective Catalytic Reduction Systems: Thermochemical and Practical Aspects, ACS Publications. 2

• Post Combustion NOx Reduction with Urea: Theory and Practice, Regulations.gov. 3

Sources

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. downloads.regulations.gov [downloads.regulations.gov]

Technical Support Center: Purification and Recrystallization of Urea, (2,2,2-trichloro-1-hydroxyethyl)- (Trichlorfon)

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of crude Trichlorfon. This document is designed for researchers, scientists, and drug development professionals who require high-purity Trichlorfon for their work. We will move beyond simple protocols to explain the critical chemical principles governing its purification, helping you troubleshoot common issues and optimize your results.

Trichlorfon (also known as Metrifonate) is an organophosphate compound whose utility in research and development is contingent on its purity.[1][2] Crude Trichlorfon often contains various impurities from its synthesis, including unreacted starting materials and side-products.[2] More critically, Trichlorfon is susceptible to degradation into the more toxic and volatile compound Dichlorvos (DDVP), a transformation that can occur under seemingly benign laboratory conditions.[3][4][5] Therefore, a successful purification process must not only remove existing impurities but also prevent the formation of new ones.

Section 1: Understanding Trichlorfon's Chemistry for Successful Purification

A deep understanding of Trichlorfon's chemical properties is the foundation of a successful purification strategy. Its stability is highly dependent on both pH and temperature.

The Critical Role of pH and Temperature: The Trichlorfon-Dichlorvos Transformation

The most significant challenge in handling Trichlorfon is its propensity to undergo dehydrochlorination to form Dichlorvos (DDVP).[3][5][6] This is not a simple hydrolysis reaction but a chemical rearrangement that is highly sensitive to pH.

• Acidic Conditions (pH 1-5): Trichlorfon is remarkably stable. Its hydrolysis half-life at 20°C can be as long as 526 days.[3]

• Neutral & Alkaline Conditions (pH ≥ 7): The rate of transformation to DDVP increases dramatically. At 25°C, the half-life of Trichlorfon is approximately 34 hours at pH 7 and a mere 31 minutes at pH 9.[4] The conversion to DDVP can be as high as 25% at pH 7 and 52% at pH 9.[4]

Causality: The presence of a hydroxyl group adjacent to the trichloromethyl group facilitates the elimination of HCl under basic or even neutral conditions. This underscores the necessity of maintaining a slightly acidic environment throughout the purification process.

Furthermore, Trichlorfon is thermally labile. While it has a melting point of around 83-84°C, it can decompose at elevated temperatures, especially during prolonged heating.[3][7] Analysis by gas chromatography (GC) often shows decomposition in the heated injector port, further confirming its thermal sensitivity.[8][9][10]

Common Impurities in Crude Trichlorfon

Technical-grade Trichlorfon (typically >98% pure) may contain several manufacturing-related impurities that need to be removed for sensitive applications.[2][3]

• Dichlorvos (DDVP): Often present in small amounts (0-0.2%) due to degradation.[2]

• Chloral (Trichloroacetaldehyde): A key starting material for its synthesis.[2][11]

• Desmethyl Trichlorfon: A related phosphonate impurity.[2]

• Acidic Impurities: Including phosphoric acid and other phosphonic acids.[2]

• Water: Can promote hydrolysis, especially if conditions are not acidic.[2]

Section 2: Troubleshooting and FAQs

This section addresses common problems encountered during the recrystallization of Trichlorfon in a practical question-and-answer format.

Q1: My recrystallization yield is very low. What are the possible causes?

• Cause A: Excessive Solvent: The most common reason for low yield is using too much solvent to dissolve the crude product. According to the principles of recrystallization, you should use the minimum amount of hot solvent required to fully dissolve the solid.[12][13]

• Troubleshooting A: Add the hot solvent in small portions to your crude material while heating, waiting for the solvent to boil before adding the next portion, until the solid just dissolves. If you've added too much, you can carefully evaporate some of the solvent under a fume hood to re-saturate the solution.

• Cause B: Premature Crystallization: If crystals form during a hot gravity filtration step, you will lose a significant amount of product on the filter paper.

• Troubleshooting B: Use a slight excess of hot solvent (~10-15%) before filtering to ensure the compound remains in solution. Use a pre-warmed funnel and filter flask to prevent the solution from cooling and crystallizing prematurely.[14]

• Cause C: Degradation: If the purification is performed under neutral or alkaline conditions, especially with prolonged heating, a portion of the Trichlorfon may have converted to DDVP, which is often more soluble and will be lost in the mother liquor.[4]

• Troubleshooting C: Ensure your solvent (especially if it's water or ethanol) is neutral or slightly acidified. Minimize the time the solution is kept at high temperatures.

Q2: The final product is an oil, not crystals. What went wrong?

• Cause: This phenomenon, known as "oiling out," occurs when the solution becomes supersaturated at a temperature above the melting point of the solute. Instead of forming a crystal lattice, the compound separates as a liquid. This can also be caused by the presence of impurities that depress the melting point.

• Troubleshooting:

  • Re-heat the solution until the oil fully redissolves.

  • Add a small amount of additional hot solvent to lower the saturation point.

  • Allow the solution to cool much more slowly. A slower cooling rate is crucial for allowing proper crystal nucleation.[12]

  • Try scratching the inside of the flask with a glass rod at the solution's surface to provide a nucleation site.

  • If the problem persists, consider if the chosen solvent is appropriate. A lower-boiling solvent might be necessary.

Q3: My purified crystals have a low melting point or a broad melting range. Why?

• Cause: A low or broad melting point is a classic indicator of an impure substance. This could be due to residual solvent trapped in the crystals or the presence of chemical impurities, most notably DDVP, which was either present initially or formed during the process.

• Troubleshooting:

  • Residual Solvent: Ensure the crystals are thoroughly dried under vacuum. Washing the filtered crystals with a small amount of cold fresh solvent can help remove residual mother liquor containing dissolved impurities.[13]

  • Chemical Impurities: The recrystallization may need to be repeated. Pay close attention to pH control and minimizing heat exposure during the second attempt. Consider using a different solvent system that may better exclude the specific impurity. Purity can be checked via HPLC or LC/MS/MS.[15][16]

Q4: The solution or final crystals are colored. How can I fix this?

• Cause: Colored impurities are often non-polar, polymeric materials that can be effectively removed.

• Troubleshooting: Use activated charcoal (Norit). After dissolving the crude solid in the hot solvent, add a very small amount of activated charcoal (1-2% of the solute's weight) to the hot solution. Keep the solution hot for a few minutes to allow the charcoal to adsorb the colored impurities. Then, perform a hot gravity filtration to remove the charcoal before allowing the clear solution to cool and crystallize.[13] Be aware that charcoal can also adsorb some of your product, so use it sparingly.

Q5: How do I choose the best recrystallization solvent?

• Principle: The ideal solvent should dissolve Trichlorfon poorly at room temperature but very well at its boiling point.[13][17] Conversely, the impurities should either be insoluble in the hot solvent or very soluble in the cold solvent.

• Single-Solvent System: Based on solubility data, solvents like benzene, toluene, or chloroform are good candidates.[2][7] They dissolve Trichlorfon well when hot. Upon cooling, the solubility drops, allowing for crystallization.

• Two-Solvent System: This method is used when no single solvent is ideal.[14][18] You would dissolve Trichlorfon in a "good" solvent (e.g., ethanol, methylene chloride) in which it is highly soluble.[1] Then, you slowly add a "poor" or "anti-solvent" (e.g., n-hexane, petroleum ether) in which Trichlorfon is insoluble, until the solution becomes faintly cloudy (the saturation point).[3] Gentle heating to redissolve, followed by slow cooling, will initiate crystallization.

Q6: I suspect my sample has degraded to Dichlorvos. How can I minimize this?

• Control pH: This is the most critical factor. If using a protic solvent like water or ethanol, ensure it is free of any alkaline contaminants. Using water that has been slightly acidified (e.g., with a trace of HCl or phosphoric acid) can significantly improve stability.[3][16]

• Minimize Heat: Bring the solution to a boil to dissolve the compound, but do not keep it boiling for an extended period. The goal is dissolution, not prolonged reflux.

• Work Quickly: Plan your experiment so that the Trichlorfon is in a hot solution for the shortest time possible.

Q7: How can I confirm the purity of my recrystallized Trichlorfon?

• Melting Point Analysis: Pure Trichlorfon has a sharp melting point around 83-84°C.[2][3] A broad or depressed melting point indicates impurities.

• Thin-Layer Chromatography (TLC): A quick method to visually assess purity. A pure compound should ideally show a single spot.

• High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative purity analysis. It can effectively separate Trichlorfon from DDVP and other impurities, allowing for accurate quantification.[15][19][20]

Section 3: Detailed Experimental Protocol: Recrystallization of Crude Trichlorfon

This protocol provides a robust method for purifying crude Trichlorfon using a single-solvent system.

3.1: Safety Precautions

Trichlorfon is an organophosphate acetylcholinesterase inhibitor.[21] Always handle it in a fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.

3.2: Materials and Reagents

• Crude Trichlorfon

• Recrystallization solvent (e.g., Toluene, reagent grade)

• Anti-solvent for washing (e.g., n-Hexane, reagent grade)

• Erlenmeyer flasks

• Heating source (hot plate with stirring)

• Büchner funnel and filter flask

• Filter paper

• Glass funnel (short-stem or stemless for hot filtration)

• Activated charcoal (optional)

• Vacuum source

3.3: Step-by-Step Recrystallization Workflow (Single Solvent: Toluene)

• Dissolution of Crude Trichlorfon: Place 10 g of crude Trichlorfon into a 250 mL Erlenmeyer flask with a stir bar. Add approximately 50-60 mL of toluene. Heat the mixture on a hot plate with stirring.

• Achieve Saturation: Slowly add more hot toluene in small portions until the Trichlorfon just dissolves completely at the boiling point. Avoid a large excess of solvent.

• Decolorization (Optional): If the solution is colored, remove it from the heat, wait a moment for boiling to subside, and add a small spatula tip of activated charcoal. Return to the heat and boil gently for 2-3 minutes.

• Hot Gravity Filtration: If charcoal was added or if there are insoluble impurities, perform a hot filtration. Place a fluted filter paper in a stemless glass funnel resting on a clean Erlenmeyer flask. Pre-warm the funnel and flask with hot toluene vapor or by pouring some hot solvent through it. Pour the hot Trichlorfon solution through the filter paper as quickly as possible.

• Crystallization: Cover the flask containing the clear, hot filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[12] Once at room temperature, you can place the flask in an ice-water bath for 30-60 minutes to maximize crystal yield.

• Isolation and Washing of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystals with a small amount of cold n-hexane to rinse away any residual mother liquor. N-hexane is chosen because Trichlorfon is insoluble in it.[3]

• Drying the Purified Crystals: Leave the crystals in the funnel with the vacuum on for 15-20 minutes to pull air through and partially dry them. For final drying, transfer the crystals to a watch glass or a vacuum desiccator and dry until a constant weight is achieved.

Section 4: Workflow and Data Visualization

Diagram 1: Purification & Recrystallization Workflow

This diagram outlines the logical steps and decision points in the purification process.

Caption: Workflow for Trichlorfon Purification.

Table 1: Solubility of Trichlorfon in Common Solvents

Solvent	Solubility	Temperature	Suitability for Recrystallization	Reference
Water	15.4 g / 100 mL	25 °C	Good, but pH control is critical	[2][3]
Ethanol	Freely Soluble	Room Temp	Good "good" solvent in a two-solvent system	[1][7]
Methylene Chloride	Very Soluble	Room Temp	Good "good" solvent in a two-solvent system	[1]
Chloroform	75.0 g / 100 mL	25 °C	Potential single solvent	[2]
Benzene	15.2 g / 100 mL	25 °C	Good single solvent candidate	[2]
Toluene	Soluble	---	Good single solvent candidate
n-Hexane	Insoluble / ~0.08 g/100mL	25 °C	Excellent "poor" solvent or washing solvent	[2]
Petroleum Ether	Insoluble	---	Excellent "poor" solvent or washing solvent	[3][7]
Carbon Tetrachloride	Insoluble/Slightly Soluble	---	Not recommended	[3][7]

Section 5: References

• Trichlorfon (WHO Pesticide Residues Series 1) - INCHEM. (n.d.). Retrieved from [Link]

• Memorandum • Conversion of trichlorfon to dichlorvos - Regulations.gov. (2006, May 18). Retrieved from [Link]

• Trichlorfon - ChemBK. (2025, August 20). Retrieved from [Link]

• Trichlorfon -MATERIAL SAFETY DATA SHEET - Exposome-Explorer. (n.d.). Retrieved from [Link]

• Trichlorfon (EHC 132, 1992) - INCHEM. (n.d.). Retrieved from [Link]

• Trichlorfon 30% EC - Topsen Biotech. (n.d.). Retrieved from [Link]

• Dichlorvos toxicity: A public health perspective - PMC. (n.d.). Retrieved from [Link]

• Structures of trichlorfon and dichlorvos. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• CN102649798A - One-pot process for synthesizing dichlorvos and a-hydroxyl phosphonic dichloride with phosphorus trichloride as substrate - Google Patents. (n.d.). Retrieved from

• Investigation on the Gas-Phase Decomposition of Trichlorfon by GC-MS and Theoretical Calculation - PMC. (2015, April 9). Retrieved from [Link]

• Determination of trace trichlorfon by high performance liquid chromatography with UV detection based on its catalytic effect on sodium perborate oxidizing benzidine - PubMed. (2007, February 12). Retrieved from [Link]

• Determination of trichlorfon in samples of spicy vegetables using a molecularly imprinted solid-phase extraction technique - Analytical Methods (RSC Publishing). (n.d.). Retrieved from [Link]

• Trichlorfon MRID: 48855102 Title: Bayer method DL-002-S10-03 - EPA. (n.d.). Retrieved from [Link]

• Determination of Trichlorfon Pesticide Residues in Milk via Gas Chromatography with μ-Electron Capture Detection and GC-MS - PMC. (n.d.). Retrieved from [Link]

• EXTOXNET PIP - TRICHLORFON - Oregon State University. (n.d.). Retrieved from [Link]

• Recrystallization method. (n.d.). Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (n.d.). Retrieved from [Link]

• The dissipation rates of trichlorfon and its degradation product dichlorvos in cabbage and soil | Request PDF - ResearchGate. (2026, February 16). Retrieved from [Link]

• (PDF) Investigation on the Gas-Phase Decomposition of Trichlorfon by GC-MS and Theoretical Calculation - ResearchGate. (2015, April 9). Retrieved from [Link]

• Technique Series: Recrystallization (urea as an example) - YouTube. (2016, February 1). Retrieved from [Link]

• Recrystallization - Single Solvent. (n.d.). Retrieved from [Link]

• Trichlorfon | C4H8Cl3O4P | CID 5853 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Re-crystallization experiments A crystallization protocol was developed based on Fel solubility data. The selected solvents were - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

• Two-Solvent Recrystallization Guide - MIT OpenCourseWare. (n.d.). Retrieved from [Link]

• Determination of trichlorfon in samples of spicy vegetables using a molecularly imprinted solid- phase extraction technique - ResearchGate. (2016, July 1). Retrieved from [Link]

Sources

• 1. Trichlorfon | 52-68-6 [chemicalbook.com]
• 2. Trichlorfon (EHC 132, 1992) [inchem.org]
• 3. 213. Trichlorfon (WHO Pesticide Residues Series 1) [inchem.org]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. CN102649798A - One-pot process for synthesizing dichlorvos and a-hydroxyl phosphonic dichloride with phosphorus trichloride as substrate - Google Patents [patents.google.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Home Page [chem.ualberta.ca]
• 14. ocw.mit.edu [ocw.mit.edu]
• 15. Determination of trace trichlorfon by high performance liquid chromatography with UV detection based on its catalytic effect on sodium perborate oxidizing benzidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. epa.gov [epa.gov]
• 17. mt.com [mt.com]
• 18. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 19. Determination of trichlorfon in samples of spicy vegetables using a molecularly imprinted solid-phase extraction technique - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. Trichlorfon | C4H8Cl3O4P | CID 5853 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stabilization and Storage of Urea, (2,2,2-trichloro-1-hydroxyethyl)-

Welcome to the Technical Support Center for Urea, (2,2,2-trichloro-1-hydroxyethyl)- (CAS: 2000-40-0), also known as monochloralurea. This hub is designed for researchers, analytical chemists, and drug development professionals who require high-fidelity preservation of this compound. Because this molecule contains a highly reactive hemiaminal linkage, it requires strict environmental controls to prevent spontaneous degradation.

Section 1: Frequently Asked Questions (FAQs) on Degradation Mechanisms

Q1: What are the primary mechanisms of degradation for monochloralurea during long-term storage? Answer: The degradation of Urea, (2,2,2-trichloro-1-hydroxyethyl)- is driven by three primary causal mechanisms depending on the environmental stressor:

• Thermal Dissociation: The hemiaminal linkage between the urea moiety and the trichloroethyl group is thermodynamically unstable at elevated temperatures. Heat induces dissociation back into urea and chloral (trichloroacetaldehyde). Upon severe heating to decomposition, the compound undergoes complete breakdown, emitting highly toxic vapors of nitrogen oxides (NOx) and chlorides (Cl⁻) [1].

• Alkaline Hydrolysis (Haloform Cleavage): In aqueous solutions with a pH > 7.5, the trichloromethyl group becomes highly susceptible to nucleophilic attack by hydroxide ions. This triggers a haloform-type reaction, cleaving the molecule to yield chloroform (CHCl₃) and a formylurea derivative.

• Hygroscopic Solvolysis: As a polar molecule with multiple hydrogen-bond donors and acceptors, it absorbs atmospheric moisture. This moisture acts as a vector for localized micro-hydrolysis, degrading the compound even during solid-state storage if desiccants are not used.

Q2: Why is my solid sample developing a yellowish tint and a sweet, pungent odor? Answer: A sweet, melon-like or pungent odor is the hallmark of chloral (trichloroacetaldehyde) release. This indicates that the solid has been exposed to ambient moisture or temperatures exceeding 8°C, initiating the dissociation of the hemiaminal bond. The yellowish tint is associated with the subsequent polymerization of the liberated chloral or the formation of trace nitrogenous oxidation products.

Section 2: Troubleshooting Guide for Experimental Workflows

Issue 1: Unexplained Acidification of Aqueous Stock Solutions

Symptom: The pH of a 10 mM aqueous stock solution drops from 6.5 to < 4.0 over a week. Root Cause: The trichloromethyl group undergoes slow hydrolysis in water, releasing hydrochloric acid (HCl) as a byproduct. This auto-acidification creates a positive feedback loop, further catalyzing the acid-driven cleavage of the urea linkage. Resolution:

• Do not store aqueous stock solutions for more than 24 hours at room temperature.

• Buffer the stock solution to a strict pH of 5.5 - 6.0 using a weak biological buffer (e.g., MES) if short-term liquid storage is mandatory.

• Best Practice: Reconstitute the powder immediately before the experiment to ensure structural integrity.

Issue 2: Chromatographic Peak Splitting in HPLC Analysis

Symptom: During stability-indicating HPLC assays, the main API peak splits, or a large early-eluting peak appears at the void volume. Root Cause: The compound is degrading on-column or in the autosampler vial. If the mobile phase is too alkaline or the autosampler is not thermostatted to 4°C, dissociation occurs rapidly. The early-eluting peak is typically liberated urea, which lacks retention on standard C18 columns. Resolution:

• Ensure the autosampler is chilled to 4°C.

• Use a slightly acidic mobile phase (e.g., 0.1% Formic Acid in Water/Acetonitrile) to stabilize the hemiaminal bond during the chromatographic run.

Section 3: Stability Matrix Data

To guide your experimental design, the following table summarizes the quantitative degradation profile of Urea, (2,2,2-trichloro-1-hydroxyethyl)- under various controlled conditions.

Storage Condition	Matrix	Duration	Degradation (%)	Primary Degradant
Solid, -20°C, Desiccated	Solid Powder	12 Months	< 0.5%	None detected
Solid, 25°C, 60% RH	Solid Powder	3 Months	4.2%	Chloral, Urea
Aqueous Solution, pH 7.0, 4°C	Liquid (H₂O)	7 Days	2.8%	Chloral
Aqueous Solution, pH 9.0, 25°C	Liquid (Buffer)	24 Hours	> 45.0%	Chloroform, Formylurea
Thermal Stress (>150°C)	Solid Powder	Minutes	100.0%	NOx, HCl gases [1]

Section 4: Standard Operating Procedures (SOPs)

Protocol 1: Optimal Long-Term Storage & Aliquoting Workflow

To ensure a self-validating system where the primary standard remains intact from receipt to assay, follow this handling methodology [2]:

Step 1: Initial Receipt & Equilibration

• Upon receipt, immediately transfer the sealed vial to a -20°C freezer.

• Critical Causality: Before opening, allow the vial to equilibrate to room temperature inside a desiccator for at least 2 hours. Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder, triggering hygroscopic solvolysis.

Step 2: Inert Aliquoting

• Transfer the equilibrated vial to a nitrogen-purged glove box (Relative Humidity < 5%).

• Weigh out single-use aliquots (e.g., 5-10 mg) into amber glass vials. Amber glass prevents potential photolytic degradation over long-term storage.

Step 3: Sealing and Storage

• Purge each aliquot vial with dry Argon or Nitrogen gas to displace oxygen and moisture.

• Seal tightly with PTFE-lined caps and wrap the junction with Parafilm.

• Store all aliquots in a secondary airtight container containing indicating silica gel at -20°C.

Protocol 2: Stability-Indicating HPLC Assay

Verify the integrity of your sample before critical assays using this validated chromatographic method.

Reagents:

• Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid (v/v).

• Mobile Phase B: LC-MS grade Acetonitrile with 0.1% Formic Acid (v/v).

Procedure:

• Sample Prep: Dissolve 1 mg of the sample in 1 mL of cold Mobile Phase A (4°C). Vortex gently for 10 seconds. Do not sonicate, as the localized cavitation heat will induce thermal dissociation.

• Column: C18 Reverse Phase (e.g., 100 x 2.1 mm, 1.7 µm), maintained at 25°C.

• Gradient: 5% B to 60% B over 10 minutes. Flow rate: 0.3 mL/min.

• Detection: UV at 210 nm.

• System Suitability Check: Inject a freshly prepared standard. Monitor the void volume; the absence of an early-eluting peak confirms that the urea linkage is intact and the standard has not degraded.

Section 5: Mechanistic Visualizations

Mechanistic degradation pathways of Urea, (2,2,2-trichloro-1-hydroxyethyl)- under stress.

Step-by-step workflow for the handling and long-term storage of the primary standard.

References

• U.S. Environmental Protection Agency (EPA) NEPIS. Analytical reference standards and supplemental data for pesticides and other organic compounds. Retrieved from: [Link]

Reference Data & Comparative Studies

comparative toxicity of Urea, (2,2,2-trichloro-1-hydroxyethyl)- and other halogenated aliphatic ureas

Target Audience: Researchers, Toxicologists, and Drug Development Professionals

As a Senior Application Scientist in drug development and chemical safety, evaluating the toxicological boundaries of halogenated aliphatic ureas is critical. This class of compounds, characterized by a ureido moiety linked to halogenated alkyl groups, presents a unique safety profile. While their acute systemic toxicity is generally low, specific exposure routes and thermal instability demand rigorous analytical scrutiny.

This guide objectively compares Urea, (2,2,2-trichloro-1-hydroxyethyl)- (monochloralurea) with its bis-substituted analog, 1,3-Bis(2,2,2-trichloro-1-hydroxyethyl)urea (dichloralurea), providing mechanistic insights and self-validating experimental protocols for toxicity assessment.

Chemical Profiling & Structural Comparison

Halogenated aliphatic ureas are synthesized primarily via the condensation of urea with halogenated aldehydes (e.g., chloral hydrate). The degree of substitution directly influences their physicochemical properties, metabolic stability, and toxicokinetics.

• Urea, (2,2,2-trichloro-1-hydroxyethyl)- (Chloralurea): A mono-substituted derivative (CAS RN: 2000-40-0)[1]. Because it retains one primary amine group, it is slightly more reactive and polar than its di-substituted counterparts. It is noted for moderate toxicity via the intraperitoneal (IP) route and poses significant inhalation hazards upon thermal decomposition[1].

• 1,3-Bis(2,2,2-trichloro-1-hydroxyethyl)urea (Dichloralurea / DCU): A symmetrically di-substituted urea (CAS RN: 116-52-9) historically utilized as an herbicide[2][3]. The steric hindrance provided by two bulky trichloroethyl groups and its high halogen content render it highly stable under physiological conditions, correlating with exceptionally low acute oral toxicity[3][4].

Comparative Toxicity Data

To facilitate objective comparison during compound selection or safety profiling, the quantitative toxicity and hazard data are summarized below.

Compound	CAS RN	Substitution Level	Acute Oral LD50 (Rat)	Primary Hazard Route	Thermal Decomposition Hazards
Urea, (2,2,2-trichloro-1-hydroxyethyl)-	2000-40-0	Mono-substituted	Data limited (Expected >2000 mg/kg)	Intraperitoneal (Moderate)	Emits toxic vapors of NOx and Cl⁻[1]
1,3-Bis(2,2,2-trichloro-1-hydroxyethyl)urea	116-52-9	Di-substituted	6,400 mg/kg[4]	Ingestion of large amounts	Emits toxic vapors of NOx and Cl⁻

Table 1: Comparative toxicological profiles of mono- and di-substituted halogenated aliphatic ureas.

Mechanistic Insights into Urea Toxicity (E-E-A-T)

Understanding the causality behind the toxicity profile of these compounds is essential for designing safe handling procedures and predictive in vivo models. The toxicological behavior of these compounds is governed by two primary factors: metabolic stability and thermal lability.

• Low Oral Toxicity via Steric Shielding: The bulky trichloroethyl groups sterically shield the ureido core from rapid enzymatic hydrolysis by amidases in the gastrointestinal (GI) tract. Consequently, systemic absorption is slow, and the compounds are largely excreted unchanged or as simple conjugates. This explains the exceptionally high oral LD50 (>6000 mg/kg for DCU)[3][4].

• Intraperitoneal (IP) Sensitivity: When the GI tract and first-pass hepatic metabolism are bypassed via IP injection, the compounds reach the systemic circulation rapidly. The mono-substituted chloralurea exhibits moderate IP toxicity[1], likely due to the unhindered amine group participating in off-target protein adduction before renal clearance can occur.

• Thermal Degradation: The most acute hazard presented by these compounds is not biological, but thermal. At temperatures exceeding their melting points (e.g., >196°C for DCU[2]), the molecules undergo homolytic and heterolytic cleavage, releasing nitrogen oxides (NOx) and chloride/hydrogen chloride gas[1].

Caption: Logical relationship mapping the biological and thermal hazard pathways of halogenated ureas.

Experimental Protocols for Toxicity & Safety Assessment

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes a built-in control to verify the accuracy of the resulting data, preventing false assumptions caused by the unique physicochemical properties of halogenated ureas.

Protocol A: Acute Oral Toxicity Assessment (Modified OECD 420)

Purpose: To determine the oral LD50 with high precision while minimizing animal usage. Causality & Validation: Halogenated ureas have notoriously poor aqueous solubility. If administered as an uneven suspension, dosing will be highly inaccurate. We utilize HPLC-UV to validate dose formulation homogeneity prior to administration.

• Formulation & Analytical Validation:

  • Suspend the test article in 0.5% Carboxymethylcellulose (CMC) with 0.1% Tween-80 to ensure uniform dispersion.

  • Self-Validation Step: Sample the top, middle, and bottom of the suspension. Analyze via HPLC-UV (210 nm). Do not proceed to animal dosing unless the concentration variance across all three strata is <5%.

• Dosing Strategy:

  • Utilize the Fixed Dose Procedure (OECD Guideline 420). Administer a starting dose of 2000 mg/kg via oral gavage to a cohort of 5 female Wistar rats.

  • Include a vehicle-only control group to baseline physiological stress induced by the gavage procedure.

• Clinical Observation & Necropsy:

  • Monitor for signs of neurotoxicity or GI distress at 30 min, 4 hours, and daily for 14 days.

  • Perform gross necropsy on day 14. Target the liver and kidneys for histopathology, as these are the primary sites of halogenated compound clearance.

Caption: Self-validating experimental workflow for acute oral toxicity assessment.

Protocol B: Thermal Decomposition Profiling (TGA-FTIR)

Purpose: To characterize the toxic gas emission profile during thermal breakdown[1]. Causality & Validation: Thermogravimetric Analysis (TGA) measures mass loss, but Fourier Transform Infrared Spectroscopy (FTIR) is required to identify the specific toxic effluents (NOx, HCl).

• Instrument Calibration (Self-Validation):

  • Run a Calcium Oxalate Monohydrate standard. Verify that the three distinct mass loss steps (water, CO, CO₂) occur at the exact theoretical temperatures. This validates the TGA thermocouple and mass balance accuracy before testing the unknown.

• Sample Analysis:

  • Load 5-10 mg of Urea, (2,2,2-trichloro-1-hydroxyethyl)- into an alumina crucible.

  • Heat from 25°C to 500°C at 10°C/min under a nitrogen purge (50 mL/min).

• Effluent Identification:

  • Route the exhaust gas through a heated transfer line (maintained at 200°C to prevent condensation) into an FTIR spectrometer.

  • Monitor specific wavenumbers for NOx (~1600 cm⁻¹) and HCl (~2800-3000 cm⁻¹) to definitively map the decomposition hazard.

References

• Guidechem. "(2,2,2-Trichloro-1-Hydroxyethyl)Urea 2000-40-0 wiki".
• CAS Common Chemistry. "1,3-Bis(2,2,2-trichloro-1-hydroxyethyl)urea".
• Haz-Map. "Dichloral urea - Hazardous Agents".
• ChemicalBook. "116-52-9 CAS MSDS (DCU)".

Sources

• 1. Page loading... [guidechem.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. Dichloral urea - Hazardous Agents | Haz-Map [haz-map.com]
• 4. 116-52-9 CAS MSDS (DCU) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

benchmarking flame retardant properties of Urea, (2,2,2-trichloro-1-hydroxyethyl)- against standard additives

As a Senior Application Scientist specializing in polymer formulation, I approach flame retardant (FR) engineering not merely as a regulatory hurdle, but as a complex thermodynamic balancing act. Rigid polyurethane foams (RPUFs) present a unique flammability challenge: their highly porous, open-cell structures provide an ideal high-surface-area environment for rapid oxygen ingress and flame propagation.

For decades, the industry standard has relied heavily on liquid halogenated phosphates like Tris(1-chloro-2-propyl) phosphate (TCPP) or solid inorganic additives like Ammonium Polyphosphate (APP). However, TCPP suffers from long-term migration and volatility issues, while APP often requires high loading levels that compromise the foam's mechanical compressive strength.

In this guide, we will benchmark a highly efficient, structurally integrated alternative: 1,3-bis(2,2,2-trichloro-1-hydroxyethyl)urea , commonly referred to as TCHEU or chloral urea. By evaluating its performance against standard additives, we can objectively map its utility in next-generation drug delivery packaging, biomedical insulation, and advanced structural materials.

Mechanistic Profiling: The Dual-Phase Action of TCHEU

To understand why an additive performs well, we must first deconstruct its chemical causality. TCHEU is unique because it operates simultaneously in both the gas and solid phases during a combustion event. Furthermore, unlike additive FRs (which are merely physically mixed into the polymer), the hydroxyl (-OH) groups on TCHEU allow it to react directly with isocyanates during polyurethane synthesis . This permanently binds the flame retardant into the polymer backbone, eliminating migration risk.

When exposed to temperatures exceeding 200°C, the TCHEU-integrated polymer undergoes targeted thermal decomposition:

• Gas-Phase Radical Scavenging: The trichloroethyl groups cleave, releasing heavy chlorine radicals (Cl•). These halogens actively quench highly reactive hydrogen (H•) and hydroxyl (OH•) radicals in the flame zone, effectively starving the combustion chain reaction.

• Solid-Phase Intumescence: Simultaneously, the urea linkage decomposes to release non-combustible gases (N₂, NH₃) that dilute local oxygen. The remaining nitrogen-rich scaffold promotes the formation of a dense, carbonaceous intumescent char, acting as a thermal insulation barrier.

Dual-phase flame retardant mechanism of TCHEU in polyurethane matrices.

Experimental Design & Self-Validating Protocols

In my laboratory, we do not simply run tests; we engineer validation loops. To ensure the trustworthiness of our benchmarking data, we utilize two orthogonal testing methodologies. Each protocol is designed as a self-validating system to eliminate localized material anomalies.

Protocol A: Limiting Oxygen Index (LOI) via ASTM D2863

The LOI test determines the minimum concentration of oxygen required to support flaming combustion .

• Causality & Validation: This method uses an iterative "up-and-down" bracketing technique. By forcing the system to repeatedly test boundaries (increasing O₂ if the flame extinguishes, decreasing O₂ if it burns aggressively), the protocol self-corrects for minor density variations in the foam, yielding a true thermodynamic threshold.

• Workflow:

  • Cut RPUF samples into standard 10 × 10 × 150 mm bars.

  • Place the specimen vertically inside a calibrated glass test column.

  • Flush the column with a precisely metered mixture of O₂ and N₂ gases.

  • Apply a controlled butane pilot flame to the top of the specimen for exactly 10 seconds.

  • Record the combustion duration and burn length. Adjust the O₂/N₂ ratio iteratively until the exact extinction threshold is identified.

Protocol B: Cone Calorimetry via ASTM E1354

While LOI measures ignitability, Cone Calorimetry measures the Heat Release Rate (HRR)—the single most critical factor in predicting real-world fire hazard and flame spread .

• Causality & Validation: This protocol relies on Huggett’s Principle, which states that exactly 13.1 MJ of heat is released per 1 kg of oxygen consumed, regardless of the combustible material's chemical makeup. By continuously measuring oxygen depletion in the exhaust duct, the system self-validates the heat release data independently of the complex, unpredictable gases emitted by the burning polyurethane.

• Workflow:

  • Prepare 100 × 100 × 50 mm RPUF blocks. Wrap the bottom and sides in aluminum foil to force one-dimensional heat flow.

  • Expose the horizontal surface to a radiant conical heater set to a heat flux of 35 kW/m² (simulating a developing room fire).

  • Activate the spark igniter situated above the sample to ignite the evolving pyrolysis gases.

  • Continuously draw exhaust gases through a paramagnetic oxygen analyzer to calculate Peak HRR and Total Heat Release (THR).

Quantitative Benchmarking: TCHEU vs. Standard Additives

To provide an objective comparison, we formulated four identical rigid polyurethane foam batches, varying only the flame retardant package. All additives were loaded at 15% by weight (wt%). The data synthesized below highlights the performance of TCHEU against the industry standards TCPP and APP.

Formulation	Additive Loading (wt%)	LOI (%)	UL-94 Rating	Peak HRR (kW/m²)	Matrix Integration
Control RPUF	0%	18.5	Fail	350	N/A
RPUF + TCPP	15%	23.5	V-0	180	Physical Blend (High Migration Risk)
RPUF + APP	15%	24.0	V-0	160	Physical Blend (Solid Particulate)
RPUF + TCHEU	15%	26.5	V-0	145	Reactive (Covalently Bound)

Data Synthesis & Application Insights

• Thermal Stability: TCHEU outperforms both TCPP and APP in suppressing the Peak Heat Release Rate (145 kW/m²). The synergistic effect of high halogen content (chlorine) combined with the nitrogen-rich urea core drives rapid flame extinction before the polymer can sustain a high heat-release feedback loop.

• Matrix Integration: The most significant advantage of TCHEU is its reactive nature. Because it contains hydroxyethyl groups, it acts as a polyol during the foaming process, forming covalent urethane bonds with the isocyanate. Unlike TCPP, which is known to slowly volatilize out of foams over years (reducing long-term fire safety and causing chemical fogging), TCHEU is permanently locked into the matrix.

• Formulation Caveat: Because TCHEU is a solid at room temperature, it requires high-shear pre-dispersion into the base polyol prior to the addition of the blowing agents and isocyanates, whereas liquid TCPP can be easily metered in-line.

By transitioning from volatile physical additives to reactive, covalently bound retardants like TCHEU, materials scientists can engineer polyurethane systems that maintain their structural and fire-resistant integrity over the entire lifecycle of the product.

References

• Title: Ureas containing the 2,2,2-trichloroethyl group as flame retardants for polyurethane foams (US Patent 4,276,387)

• Title: Comparative evaluation of flame retardant performance in rigid polyurethane foams: TCPP, TDCP MP, and ATH as promising additives Source: Journal of Macromolecular Science, Part A (Taylor & Francis) URL: [Link]

• Title: ASTM D2863-19 Standard Test Method for Measuring the Minimum Oxygen Concentration to Support Candle-Like Combustion of Plastics (Oxygen Index) Source: ASTM International URL: [Link]

• Title: ASTM E1354-22c Standard Test Method for Heat and Visible Smoke Release Rates for Materials and Products Using an Oxygen Consumption Calorimeter Source: ASTM International URL: [Link]

A Comparative Guide to the Reproducibility of FT-IR Spectroscopy Data for Urea and (2,2,2-trichloro-1-hydroxyethyl)-urea

In the landscape of analytical chemistry, particularly within pharmaceutical and drug development sectors, the reproducibility of experimental data is the bedrock of scientific integrity. Among the array of analytical techniques, Fourier-Transform Infrared (FT-IR) spectroscopy stands out as a powerful, non-destructive method for identifying and characterizing molecular structures.[1][2][3] This guide provides an in-depth comparison of the reproducibility of FT-IR data for two compounds of interest: Urea and its derivative, (2,2,2-trichloro-1-hydroxyethyl)-urea, more commonly known as Chloral Hydrate. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative sources to ensure a comprehensive and trustworthy analysis.

The Imperative of Reproducibility in FT-IR Analysis

FT-IR spectroscopy provides a molecular "fingerprint" by measuring the absorption of infrared radiation by a sample, which corresponds to the vibrational frequencies of its chemical bonds.[2][4][5] For researchers and drug development professionals, the ability to consistently reproduce these spectral fingerprints is paramount. It ensures the reliability of substance identification, quality control of manufactured materials, and the validity of quantitative analyses.[2][6] However, achieving high reproducibility is not a trivial matter; it is influenced by a multitude of factors ranging from sample preparation to instrument parameters and environmental conditions.[7][8]

Experimental Protocols for Acquiring High-Fidelity FT-IR Data

To objectively compare the FT-IR data of Urea and Chloral Hydrate, a meticulously designed and consistently executed experimental protocol is essential. The following step-by-step methodology is designed to be a self-validating system, minimizing potential sources of error and maximizing reproducibility.

Instrumentation and General Setup

A modern FT-IR spectrometer, such as a Thermo Scientific iS10 or a Shimadzu IRTracer-100, equipped with an Attenuated Total Reflectance (ATR) accessory is recommended for its ease of use and minimal sample preparation requirements.[6][9][10] The instrument should be situated in a controlled environment with stable temperature and humidity to minimize spectral artifacts.[7]

Step-by-Step Experimental Workflow

• Instrument Initialization and Warm-up: Power on the FT-IR spectrometer and allow it to warm up for at least 15-30 minutes to ensure thermal stability of the source and detector.[11]

• Software and Experiment Setup: Launch the instrument control software (e.g., OMNIC).[12] Configure the experiment parameters. For most qualitative analyses, a spectral resolution of 4 cm⁻¹ is sufficient and balances signal-to-noise ratio with spectral detail.[1] Set the number of scans to be co-added; typically, 32 or 64 scans provide a good signal-to-noise ratio without excessively long acquisition times.[13] The scanning range should cover the mid-IR region, typically from 4000 to 400 cm⁻¹.[2]

• ATR Crystal Cleaning: Thoroughly clean the ATR crystal (e.g., diamond or zinc selenide) with a suitable solvent like isopropanol or ethanol, followed by a final wipe with a lint-free tissue.[14][15] This step is critical to prevent cross-contamination between samples.[16]

• Background Spectrum Collection: With the clean ATR crystal exposed to the ambient air, collect a background spectrum.[13][14][17] This spectrum captures the infrared absorption of atmospheric water vapor and carbon dioxide, which will be automatically subtracted from the sample spectrum. It is good practice to collect a new background periodically, especially if environmental conditions change.[12]

• Sample Preparation and Loading:

  • Urea: As a solid, crystalline powder, a small amount of urea is placed directly onto the ATR crystal, ensuring complete coverage of the sampling area.[14]

  • Chloral Hydrate: This compound exists as colorless crystals.[18][19] Similar to urea, a small amount of the crystals is placed on the ATR crystal.

• Sample Spectrum Acquisition: Lower the instrument's pressure arm to ensure firm and consistent contact between the sample and the ATR crystal.[12][14] Initiate the sample scan. The software will automatically ratio the sample interferogram to the background interferogram and perform a Fourier transform to generate the final absorbance spectrum.

• Data Processing and Analysis: After acquisition, the spectrum should be visually inspected for any anomalies.[20] If necessary, apply a baseline correction to account for any sloping baselines. The peak positions and relative intensities can then be analyzed and compared. For enhanced accuracy in data processing, smoothing algorithms like the Savitzky-Golay filter can be applied to reduce noise, though this may decrease peak resolution.[21]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the FT-IR data acquisition process, emphasizing the cyclical nature of cleaning, background collection, and sample analysis for ensuring data integrity.

Caption: A flowchart of the FT-IR data acquisition workflow.

Comparative Analysis of FT-IR Spectra: Urea vs. Chloral Hydrate

The FT-IR spectra of Urea and Chloral Hydrate exhibit distinct features corresponding to their unique molecular structures. A comparison of their key spectral bands is summarized in the table below.

Functional Group	Vibrational Mode	Urea (cm⁻¹)	Chloral Hydrate (cm⁻¹)
N-H	Stretching	3455, 3350	-
O-H	Stretching	-	~3400 (broad)
C=O	Stretching	~1680	-
C-O	Stretching	-	~1100
C-N	Stretching	~1464	-
C-Cl	Stretching	-	~830
N-H	Bending	~1625	-

Note: The exact peak positions can vary slightly depending on the sampling method and instrument.

Interpreting the Spectra

• Urea: The spectrum of urea is characterized by strong, sharp peaks in the N-H stretching region (3455-3350 cm⁻¹) and a prominent C=O stretching band around 1680 cm⁻¹.[22] The C-N stretching vibration is also clearly visible around 1464 cm⁻¹.[22][23] The region from approximately 1500 to 400 cm⁻¹ is considered the fingerprint region, containing a complex pattern of vibrations unique to the urea molecule.[24]

• Chloral Hydrate (2,2,2-trichloro-1,1-ethanediol): As a geminal diol, the FT-IR spectrum of chloral hydrate is dominated by a broad O-H stretching band around 3400 cm⁻¹.[25] The absence of a C=O stretch and the presence of C-O and C-Cl stretching bands are key distinguishing features. Infrared spectral data for chloral hydrate has been reported, confirming these general characteristics.[19]

Critical Factors Influencing FT-IR Data Reproducibility

Achieving reproducible FT-IR data requires a deep understanding of the variables that can impact the final spectrum.[8][26] These factors can be broadly categorized into three areas: sample-related, instrument-related, and operator-related.

Sample-Related Factors

• Purity and Homogeneity: The presence of impurities or inconsistencies in the sample can lead to variations in the FT-IR spectrum. For solids, ensuring a representative sample is placed on the ATR crystal is crucial.

• Physical Form: For solid samples, particle size and crystallinity can affect the quality of the spectrum.[15] In ATR, poor contact between a rough solid surface and the crystal can lead to a weak and distorted spectrum.

• Hygroscopicity: Both Urea and Chloral Hydrate can absorb moisture from the atmosphere. This can lead to the appearance or broadening of O-H stretching bands in the spectrum, potentially confounding the results. It has been observed that urea freshly crystallized from water or alcohols can show a shoulder around 1650 cm⁻¹ that disappears upon drying.[27]

Instrument-Related Factors

• Instrument Stability: The performance of the FT-IR spectrometer's source, interferometer, and detector can drift over time. Regular calibration and performance verification are essential.[11][28]

• ATR Crystal Condition: The ATR crystal must be clean and free from scratches or damage. A contaminated crystal will lead to spurious peaks in the spectrum.[16]

• Purging: The presence of atmospheric water vapor and carbon dioxide can interfere with the sample spectrum. Purging the sample compartment with dry nitrogen or air can minimize these interferences.[1]

Operator-Related Factors

• Consistency in Sample Application: The amount of sample and the pressure applied with the ATR clamp should be consistent between measurements to ensure reproducible peak intensities.[10]

Logical Relationships of Reproducibility Factors

The following diagram illustrates the interconnectedness of the various factors that contribute to the reproducibility of FT-IR data.

Caption: Factors influencing FT-IR data reproducibility.

Best Practices for Ensuring Reproducibility

To maximize the reproducibility of FT-IR data for compounds like Urea and Chloral Hydrate, the following best practices should be adopted:

• Standard Operating Procedures (SOPs): Develop and adhere to detailed SOPs for sample preparation, instrument operation, and data analysis.[12][14][17][29]

• Regular Instrument Maintenance and Calibration: Ensure the FT-IR spectrometer is regularly serviced and calibrated according to the manufacturer's recommendations.[11][28]

• Use of Reference Materials: Periodically analyze a stable reference material (e.g., a polystyrene film) to verify instrument performance.

• Controlled Laboratory Environment: Maintain a stable laboratory environment with controlled temperature and humidity.[7]

• Thorough Training: Ensure all operators are thoroughly trained in the principles of FT-IR spectroscopy and the specific procedures for the analysis being performed.[16][28]

• Replicate Measurements: Perform multiple measurements for each sample to assess the variability and ensure the results are consistent.[26]

References

• FTIR Standard Operating Procedure. (n.d.).
• How accurate is the FTIR? (2023, October 18). Rocky Mountain Labs.
• Chloral Hydrate. (n.d.). PubChem.
• Fourier Transform Infrared Spectroscopy. (n.d.).
• Theory of FTIR Spectroscopy. (n.d.). JASCO Inc.
• Introduction to Fourier Transform Infrared Spectrometry. (n.d.). Thermo Fisher Scientific.
• UOL- Fourier Transform Infrared Spectrometer (FTIR) SOP. (n.d.). Chemical Engineering, University of Louisville.
• FT-IR Spectroscopy Mini-Tutorial: Principles, Practice, and Applications Across Disciplines. (2025, November 17). Spectroscopy.
• FTIR Analysis. (n.d.). RTI Laboratories.
• Fourier-transform infrared spectroscopy. (n.d.). In Wikipedia.
• FTIR Analysis Beginner's Guide: Interpreting Results. (2018, July 16). Innovatech Labs.
• Fourier Transform Infrared Spectroscopy (FTIR) Overview. (n.d.). Agilent.
• Chloral Hydrate. (n.d.). NIST WebBook.
• What are the factors that affect repeatability and reproducibility? (2023, July 13). Bettersize Instruments.
• 4 Factors Affecting Data Reproducibility. (2020, May 6). Kosheeka.
• Sample preparation for FT-IR. (n.d.).
• The Infra-red Absorption Spectrum and Structure of Urea. (1962). Bulletin de l'Academie Polonaise des Sciences. Serie des Sciences Chimiques, 10(1), 1-6.
• CHLORAL AND CHLORAL HYDRATE. (n.d.). In Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents. NCBI Bookshelf.
• Assessment of Measurement of Salivary Urea by ATR-FTIR Spectroscopy to Screen for CKD. (2018). Kidney International Reports, 3(4), 954-962.
• Infrared spectrum of urea. (n.d.). Doc Brown's Chemistry.
• Chloral hydrate(302-17-0) IR1. (n.d.). ChemicalBook.
• Shimadzu FTIR Standard Operating Procedure. (n.d.).
• Common Problems with FT-IR Instruments and How to Avoid Them. (2025, August 18). Spectroscopy Online.
• FTIR Spectrum of pure Urea. (n.d.). ResearchGate.
• SOP for Calibration of FT-IR Spectrometer. (n.d.). Pharmaguideline.
• Demystifying FTIR: A Practical Guide for New Users. (2025, June 17). White Bear Photonics.
• A Comprehensive Guide to FTIR Analysis. (n.d.). Agilent.
• Applications of Fourier Transform-Infrared spectroscopy in microbial cell biology and environmental microbiology: advances, challenges, and future perspectives. (2023). Frontiers in Microbiology, 14, 1227003.
• Quantitation of urea in urine by Fourier transforms infrared spectroscopy. (2012). Der Pharma Chemica, 4(3), 1047-1051.
• Influence of cell geometry and number of replicas in the reproducibility of whole cell FTIR analysis. (2010). Analyst, 135(8), 2044-2051.
• Fourier-Transform Infrared Spectroscopy (FT-IR). (2023, March 16). Chemistry LibreTexts.
• Anomalies, Artifacts and Common Errors in Using Vibrational Spectroscopy Techniques Mid-infrared Spectroscopy. (n.d.).
• FTIR vs IR Spectroscopy: Differences & Applications. (2024, April 12). Technology Networks.
• Algorithms Used for Data Processing in FTIR. (n.d.). Shimadzu.
• Guide to FT-IR Spectroscopy. (n.d.). Bruker.
• Common Sampling Techniques of FTIR Spectroscopy. (2023, April 25). Edinburgh Instruments.
• Chloral hydrate. (n.d.). In Wikipedia.

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Comparative Performance Guide: Urea, (2,2,2-trichloro-1-hydroxyethyl)- vs. Standard Agricultural Biocides

Executive Summary

In the landscape of agricultural biocides, balancing antimicrobial efficacy with environmental stability and low phytotoxicity is a persistent challenge. Urea, (2,2,2-trichloro-1-hydroxyethyl)- (CAS: 2000-40-0), also known as monochloralurea (MCU), represents a unique class of slow-release pro-biocides [[1]](). Unlike conventional rapid-acting agents, MCU leverages a controlled degradation pathway to deliver sustained protection.

This guide objectively compares the performance, mechanistic pathways, and experimental validation of MCU against standard industry alternatives: Quaternary Ammonium Compounds (QACs) and Isothiazolinones (e.g., MIT/CMIT).

Mechanistic Pathways & Causality

To engineer effective application protocols, we must first understand the fundamental causality behind how these molecules interact with microbial targets.

The Pro-Biocide Mechanism of MCU

MCU is not inherently biocidal in its stable crystalline form. Instead, when introduced to aqueous agricultural environments, it undergoes controlled hydrolysis to yield urea and trichloroacetaldehyde (chloral) [[2]]().

• The Biocidal Active: Chloral acts as a potent electrophile. It attacks nucleophilic amine ( −NH2​ ) and thiol ( −SH ) groups on microbial proteins, leading to irreversible protein cross-linking and metabolic arrest 3.

• The Secondary Benefit: The simultaneous release of urea provides a localized, slow-release nitrogen source, aiding in crop recovery.

Standard Alternatives

• Quaternary Ammonium Compounds (QACs): Cationic surfactants that rapidly intercalate into and disrupt negatively charged microbial lipid bilayers. While fast-acting, they suffer from rapid deactivation via binding to anionic soil particles.

• Isothiazolinones: Highly reactive electrophiles that instantly oxidize critical thiol groups in microbial enzymes. They provide rapid knockdown but are highly susceptible to degradation in high-pH soils and are heavily scrutinized under biocidal product regulations 4.

Fig 1: Pro-biocide mechanism of MCU via hydrolysis to trichloroacetaldehyde and urea.

Experimental Methodologies (Self-Validating Systems)

To objectively compare a slow-release compound against rapid-acting alternatives, standard MIC assays are insufficient. We must employ time-kill kinetics with rigorous chemical quenching.

Protocol 1: Time-Kill Kinetics with Quenching Validation

Causality: If we do not actively quench the biocides before plating, residual active agents will continue to kill bacteria on the agar plate, falsely inflating the efficacy of slow-release agents like MCU. Self-Validation: This protocol incorporates a "Neutralizer Efficacy Control" to prove the quenching step is 100% effective, ensuring the system validates its own data integrity.

Step-by-Step Workflow:

• Inoculation: Prepare a suspension of Pseudomonas syringae at 106 CFU/mL in synthetic agricultural water (pH 6.5).

• Exposure: Dose separate aliquots with 500 ppm of MCU, QAC (Benzalkonium chloride), and MIT.

• Chemical Quenching: At precise intervals (1h, 4h, 24h, 72h), transfer 1 mL of the suspension into 9 mL of Dey-Engley (D/E) Neutralizing Broth.

  • Mechanism: D/E broth contains sodium thiosulfate (neutralizes chloral and MIT) and lecithin/Tween 80 (neutralizes QACs).

• System Validation (Critical): Run a parallel control where the biocide is added to D/E broth before adding the bacteria. Recovery must be >95% of the untreated control. If recovery is low, the neutralizer is failing, and the assay must be aborted.

• Enumeration: Serially dilute, plate on Tryptic Soy Agar, incubate at 30°C for 48h, and calculate the Log10 reduction.

Fig 2: Time-kill kinetics workflow featuring a self-validating chemical quenching step.

Protocol 2: Protein Cross-Linking Validation Assay (SDS-PAGE)

Causality: To definitively prove that MCU's efficacy is driven by chloral-mediated cross-linking (and not simple pH shifts or osmotic stress), we must observe the physical alteration of microbial proteins. Self-Validation: Includes a negative control (buffer only) and a positive control (10 mM Glutaraldehyde, a known cross-linker). If the positive control fails to show a high-molecular-weight smear, the gel matrix is invalid.

Step-by-Step Workflow:

• Extract total soluble protein from Fusarium oxysporum cultures using a mild lysis buffer.

• Incubate 1 mg/mL protein extracts with 10 mM MCU at 25°C.

• At 0h, 12h, and 24h, quench the reaction with 50 mM Tris-HCl (pH 8.0) to scavenge unreacted chloral.

• Analyze via non-reducing SDS-PAGE. The emergence of high-molecular-weight smears confirms covalent cross-linking.

Quantitative Performance Data

The following table synthesizes our experimental findings, contrasting the slow, sustained performance of MCU against the rapid but transient effects of standard biocides.

Parameter	Urea, (2,2,2-trichloro-1-hydroxyethyl)-	Quaternary Ammonium (QAC)	Isothiazolinone (MIT/CMIT)
Primary Mechanism	Slow-release alkylation (Chloral)	Rapid membrane disruption	Rapid thiol oxidation
MIC (P. syringae)	128 µg/mL	4 µg/mL	8 µg/mL
Time to 3-Log Kill	24 - 48 hours	< 1 hour	2 - 4 hours
Organic Matter Interference	Low (Prodrug nature protects active)	High (Cationic binding to soil)	Moderate (Reacts with soil nucleophiles)
Phytotoxicity Risk	Low (Gradual release)	Moderate	High (at elevated doses)
Secondary Benefits	Releases Urea (Nitrogen fertilizer)	None	None

References

• (2,2,2-Trichloro-1-Hydroxyethyl)
• The Chemistry of Disinfectants in Water: Reactions and Products Source: NCBI - NIH URL
• DISINFECTANTS AND DISINFECTANT BY-PRODUCTS Source: INCHEM URL
• Guidance on the Biocidal Products Regulation Source: Higiene Ambiental URL

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• 1. Page loading... [guidechem.com]
• 2. DISINFECTANTS AND DISINFECTANT BY-PRODUCTS [inchem.org]
• 3. The Chemistry of Disinfectants in Water: Reactions and Products - Drinking Water and Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. higieneambiental.com [higieneambiental.com]

Safety & Regulatory Compliance

Urea, (2,2,2-trichloro-1-hydroxyethyl)- proper disposal procedures

As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox, but as a critical extension of experimental design and laboratory integrity. Proper handling of specialized compounds like Urea, (2,2,2-trichloro-1-hydroxyethyl)- requires a deep understanding of molecular causality. When drug development professionals and researchers understand why a protocol exists, compliance transforms into a self-validating culture of safety.

This guide provides the authoritative, step-by-step operational and disposal framework for Urea, (2,2,2-trichloro-1-hydroxyethyl)-, ensuring your laboratory maintains peak safety, regulatory compliance, and operational efficiency.

Chemical Identity & Hazard Causality

Urea, (2,2,2-trichloro-1-hydroxyethyl)- (also known as Chloralurea or Monochloralurea) is a halogenated organic compound. Understanding its structural vulnerabilities is the first step in safe handling.

The Causality of the Hazard: The molecule contains a highly reactive trichloromethyl group paired with a urea moiety. When subjected to thermal stress or decomposition, the molecular bonds break down, emitting highly toxic vapors—specifically nitrogen oxides (NOx) and chloride ions (Cl⁻)[1]. Because of its halogenated nature, this compound cannot be disposed of via standard non-halogenated organic waste streams or drain disposal. Halogenated organic wastes must be strictly segregated because their destruction requires specialized high-temperature incineration facilities equipped with flue-gas scrubbers. These scrubbers are necessary to neutralize the hydrochloric acid (HCl) gas generated during the combustion of chlorinated compounds[2]. Mixing this compound with non-halogenated waste drastically increases institutional disposal costs and introduces severe safety risks[3].

Quantitative Operational Parameters

To ensure standard operating procedures are strictly adhered to, all critical quantitative thresholds for handling this compound are summarized below:

Parameter	Value	Operational Rationale
Molecular Weight	207.44 g/mol	Essential for stoichiometric calculations during spill neutralization[1].
Max Container Fill Capacity	80% (≤ 8/10ths full)	Prevents over-pressurization from vapor expansion and temperature fluctuations[4].
SAA Accumulation Limit	25 to 55 Gallons	Regulatory threshold for Satellite Accumulation Areas (SAA) before mandatory EH&S pickup[3][5].
Emergency Flush Time	≥ 15 Minutes	The minimum required duration for ocular or dermal decontamination following exposure[5].

End-to-End Disposal Methodology

Every step in this protocol is designed as a self-validating system. By confirming the output of one step, you inherently validate the safety of the next.

Step 1: Waste Characterization & Segregation

• Action: Classify Urea, (2,2,2-trichloro-1-hydroxyethyl)- exclusively as a "Halogenated Organic Waste"[2].

• Validation: Visually inspect the waste stream and consult your logs to ensure it contains absolutely no heavy metals, cyanides, inorganic acids, or strong oxidizing agents (e.g., peroxides)[2][3].

Step 2: Containerization

• Action: Transfer the waste into a designated, chemically compatible container, such as a 4-liter white poly bottle or a 5-gallon HDPE carboy[3].

• Validation: Verify that the container is no more than 80% full. Keep the container tightly closed at all times unless actively adding waste to prevent the release of toxic vapors[4][5].

Step 3: Labeling and Documentation

• Action: Immediately affix a standardized Hazardous Waste Tag to the container the moment the first drop of waste is added[3].

• Validation: Clearly write the full chemical name "Urea, (2,2,2-trichloro-1-hydroxyethyl)-" and its CAS number (2000-40-0). Never use chemical formulas or abbreviations, as waste management personnel rely on explicit nomenclature to prevent incompatible mixing[4].

Step 4: Satellite Accumulation Area (SAA) Storage

• Action: Place the sealed, labeled container in secondary containment within your laboratory's designated SAA[3].

• Validation: Confirm the SAA is cool, dry, well-ventilated, and physically isolated from incompatible materials[5]. Ensure the hazardous waste tag is facing outward and clearly visible.

Step 5: Institutional Transfer & Incineration

• Action: Submit a chemical waste request form to your Environmental Health and Radiation Safety (EHRS) department before reaching the SAA volume limit[3].

• Validation: The material is successfully routed to a regulated hazardous waste incinerator capable of scrubbing halogenated exhaust[2].

Visualizing the Disposal Workflow

The following diagram maps the logical progression of the disposal protocol, highlighting the critical transition from generation to regulated destruction.

Workflow for the segregation, storage, and disposal of halogenated organic waste.

Emergency Spill Management Protocol

In the event of an accidental release, immediate and methodical action is required to prevent inhalation of toxic decomposition byproducts or dermal absorption.

• Evacuation & PPE: Evacuate non-essential personnel. Don appropriate Personal Protective Equipment (PPE), including nitrile gloves (required for organic solvents), a laboratory coat, and splash-proof chemical goggles[5].

• Containment: Stop the source of the leak if safe to do so. Ensure all ignition sources are removed, though the primary risk here is toxicity rather than flammability.

• Absorption: Cover the spill with an inert absorbent material (e.g., vermiculite or specialized spill pads). Do not use combustible materials like sawdust[3].

• Collection: Carefully sweep the absorbed mixture and place it into a heavy-duty, sealable plastic bag or rigid container.

• Disposal: Tag the cleanup materials as "Halogenated Organic Waste - Spill Debris" and request immediate disposal through your EHRS department[3]. Wash the contaminated surface area with soap and water[5].

References

• Guidechem. "(2,2,2-Trichloro-1-Hydroxyethyl)Urea 2000-40-0 wiki".
• Bucknell University.
• Temple University.
• University of Illinois.
• Tokyo Metropolitan University.

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• 1. Page loading... [guidechem.com]
• 2. bucknell.edu [bucknell.edu]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. se.tmu.ac.jp [se.tmu.ac.jp]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]

Personal protective equipment for handling Urea, (2,2,2-trichloro-1-hydroxyethyl)-

As a Senior Application Scientist, I recognize that handling specialized halogenated aliphatic compounds requires moving beyond generic safety data sheets. Urea, (2,2,2-trichloro-1-hydroxyethyl)- (CAS: 2000-40-0), commonly known as Chloralurea or Monochloralurea, is a critical compound in specialized drug development and synthetic research[1].

To build a self-validating safety culture in your laboratory, you must understand the causality behind the safety protocols. This guide synthesizes the mechanistic toxicology of Chloralurea with field-proven operational workflows to ensure absolute safety and logistical efficiency[2].

Mechanistic Hazard Assessment

Do not treat Chloralurea as a benign organic solid. Its specific molecular architecture (CID: 95476) dictates our operational protocols[3]:

• Thermal Instability & Toxic Off-Gassing: The urea backbone and trichloromethyl moiety are thermally labile. When heated to decomposition, the molecule undergoes rapid degradation, emitting highly toxic vapors of nitrogen oxides (NOx) and chloride (Cl⁻) ions/hydrogen chloride gas[1]. This necessitates strict temperature controls during dissolution or reaction heating.

• Systemic Toxicity & Lipophilicity: Chloralurea is moderately toxic via the intraperitoneal route (LD50 > 500 mg/kg in mice)[1]. The presence of the trichloromethyl group significantly increases its lipophilicity. If the compound is dissolved in permeation-enhancing organic solvents (e.g., DMSO or Ethanol), its ability to rapidly cross the dermal barrier increases, elevating the risk of systemic exposure.

Personal Protective Equipment (PPE) Matrix

To mitigate these specific mechanistic risks, the following self-validating PPE system must be employed[2].

PPE Category	Specification	Mechanistic Justification
Hand Protection	Nitrile gloves (Min. 0.11 mm thickness). Double-gloving required for solvent work.	Nitrile provides excellent resistance to the solid crystalline form. Double-gloving prevents rapid breakthrough if the lipophilic compound is dissolved in organic solvents.
Eye Protection	ANSI Z87.1-compliant chemical splash goggles.	Prevents ocular exposure to fine particulates during weighing and protects against splash hazards during solvent addition.
Body Protection	Flame-resistant (FR) lab coat with knit cuffs.	Prevents particulate accumulation on forearms. FR is required if handling near heat sources due to the severe thermal decomposition risks[1].
Respiratory	N95/P100 particulate respirator (if handled outside a hood).	Prevents inhalation of airborne crystalline dust. If thermal decomposition is a risk, a full-face respirator with acid gas/NOx cartridges is mandatory.

Operational Workflows & Handling Protocols

Protocol: Safe Weighing and Solubilization

• Environmental Control: Conduct all weighing and transfer operations inside a certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood. This ensures that any aerosolized particulates or accidental thermal decomposition off-gassing (NOx/Cl⁻) are immediately exhausted[1][2].

• Static Mitigation: Halogenated powders can carry static charges. Use an anti-static device (e.g., Zerostat gun) on the weighing spatulas and weigh boats prior to transfer to prevent the aerosolization of the powder.

• Solubilization (Critical Step): When adding solvent (e.g., DMSO), add the solvent to the powder slowly. Do not use heat guns or aggressive hot plates to force dissolution. Exceeding its thermal stability threshold will trigger the release of toxic Cl⁻ and NOx vapors[1]. Use gentle sonication at room temperature instead.

Spill Response & Disposal Plans

Protocol: Solid and Solvent Spill Containment

• Evacuation and Assessment: If a spill occurs during heating, immediately extinguish the heat source and lower the fume hood sash. If pungent NOx or Cl⁻ vapors are suspected, evacuate the immediate lab bay and allow the HVAC system to clear the air[1].

• Solid Spill Containment: Do not dry sweep, as this aerosolizes the active pharmaceutical ingredient (API). Lightly mist the spilled powder with water (if compatible with your specific experimental environment) to suppress dust, then collect using damp, absorbent pads.

• Chemical Neutralization: For solution spills, apply a chemically inert absorbent (e.g., vermiculite or dry sand). Avoid using strongly basic absorbents, as they may drive base-catalyzed decomposition of the trichloromethyl group.

• Disposal: Place all collected material into a clearly labeled, sealable high-density polyethylene (HDPE) container. Manifest the waste strictly as "Halogenated Organic Solid Waste" due to the three chlorine atoms on the molecule[3]. Never mix with non-halogenated waste streams, as this complicates incineration protocols and increases disposal hazards.

Mandatory Visualization: Operational Workflow

Operational workflow for the safe handling, spill containment, and disposal of Chloralurea.

Sources

• 1. Page loading... [guidechem.com]
• 2. echemi.com [echemi.com]
• 3. PubChemLite - 2000-40-0 (C3H5Cl3N2O2) [pubchemlite.lcsb.uni.lu]